N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide

• CAS: 196600-89-2

Core Science & Biosynthesis

mechanism of action of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide in vitro

Executive Summary & Structural Rationale

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly abbreviated as Cbz-Nva-Leu-NH2) is a synthetic, lipophilic dipeptide derivative. In the landscape of protease modulation, peptide-based molecules are engineered to exploit the innate substrate specificity of target enzymes[1]. Unlike irreversible inhibitors (e.g., E-64) or covalent reversible inhibitors (e.g., MG132), Cbz-Nva-Leu-NH2 lacks an electrophilic "warhead" (such as an aldehyde, vinyl sulfone, or fluoromethyl ketone). Consequently, it functions strictly as a non-covalent, reversible competitive inhibitor (or a highly stable pseudo-substrate) primarily targeting cysteine proteases like Calpains and Cathepsins, as well as the chymotrypsin-like active site of the 20S proteasome.

The molecular architecture is deliberately designed to maximize thermodynamic binding affinity:

• N-Terminal Cbz (Benzyloxycarbonyl) Group: Confers significant lipophilicity, enhancing cell permeability in complex assays and anchoring the molecule into the hydrophobic S3/S4 subsites of the protease.

• P2 Residue (L-Norvaline): A straight-chain aliphatic amino acid. Calpains and Cathepsin L exhibit a stringent requirement for bulky or aliphatic residues at the P2 position[2]. Norvaline perfectly mimics the chain length of Leucine without the steric hindrance of the isobutyl branch, allowing a deep, snug fit into the S2 pocket.

• P1 Residue (L-Leucine): The isobutyl side chain docks into the S1 pocket, driving specificity toward enzymes with chymotrypsin-like or broad hydrophobic S1 preferences.

• C-Terminal Amide (-NH2): Replaces the native carboxylic acid, neutralizing the electrostatic charge. This prevents repulsion within the active site, protects against carboxypeptidase degradation, and allows the amide nitrogen to participate in hydrogen bonding with the oxyanion hole or catalytic backbone.

Diagram 1: Binding pathway of Cbz-Nva-Leu-NH2 into the active site subsites of a cysteine protease.

Mechanistic Profiling & Binding Dynamics

Because Cbz-Nva-Leu-NH2 is a competitive modulator, its mechanism of action is governed by classical Michaelis-Menten kinetics. The molecule competes directly with native substrates (or fluorogenic reporter substrates) for occupancy of the active site.

Causality of Reversibility: Unlike peptide aldehydes (e.g., MG132) that form a reversible covalent hemithioacetal with the catalytic cysteine, the primary amide of Cbz-Nva-Leu-NH2 is highly stable and unreactive. Therefore, target engagement is driven entirely by non-covalent forces (Van der Waals interactions and hydrogen bonding). If the concentration of the native substrate increases, or if the inhibitor is diluted out of the system, the enzyme will fully regain its catalytic activity. This makes Cbz-Nva-Leu-NH2 an excellent tool compound for transient inhibition studies where enzyme viability must be preserved post-washout.

In Vitro Experimental Workflows

To accurately quantify the inhibitory potency (IC50 and Ki) of Cbz-Nva-Leu-NH2, a continuous fluorometric kinetic assay is required. Endpoint assays are highly discouraged for reversible inhibitors, as substrate depletion over time can mask the true linear initial velocity ( V0​ ), leading to artificial IC50 shifts.

Protocol: Continuous Fluorometric Competition Assay

This protocol is designed as a self-validating system. It includes a pre-incubation step to establish thermodynamic equilibrium and utilizes a "jump dilution" control to verify the reversible nature of the compound.

Step 1: Reagent Preparation

• Enzyme: Recombinant human Calpain I (μ-calpain) or 20S Proteasome.

• Assay Buffer (Calpain): 50 mM Tris-HCl (pH 7.5), 5 mM CaCl2 (required for Calpain activation[2]), 2 mM DTT (critical to keep the catalytic cysteine reduced), and 0.1% CHAPS (prevents non-specific aggregation).

• Substrate: Suc-LLVY-AMC (a fluorogenic substrate cleaved at the Leu residue).

Step 2: Inhibitor Pre-Incubation

• Prepare serial dilutions of Cbz-Nva-Leu-NH2 in DMSO (final assay DMSO must be ≤ 1% to prevent solvent-induced enzyme denaturation).

• Mix the enzyme with the inhibitor in the assay buffer.

• Causality: Incubate at 37°C for 15–30 minutes. Because binding relies on non-covalent diffusion and structural alignment, pre-incubation ensures the E + I ⇌ EI equilibrium is reached before the substrate introduces competition.

Step 3: Reaction Initiation & Kinetic Readout

• Add the Suc-LLVY-AMC substrate at a concentration equal to its Km​ value.

• Immediately monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 30 minutes.

• Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve.

Step 4: Self-Validation (Jump Dilution Reversibility Test)

• Incubate the enzyme with a high concentration of Cbz-Nva-Leu-NH2 ( 10×IC50​ ).

• Rapidly dilute the mixture 100-fold into a buffer containing the substrate.

• Validation: If the inhibitor is truly reversible, the enzymatic activity will immediately recover to match a vehicle-control reaction. If the enzyme remains inhibited, the compound has aggregated or bound irreversibly.

Diagram 2: Step-by-step in vitro kinetic assay workflow for evaluating reversible competitive inhibition.

Quantitative Data & SAR Context

To derive the absolute binding affinity ( Ki​ ) from the experimental IC50​ , the data must be processed using the Cheng-Prusoff equation for competitive inhibition[3]:

Ki​=1+Km​[S]​IC50​​

Where [S] is the substrate concentration and Km​ is the Michaelis constant of the substrate. The table below contextualizes the structural and kinetic profile of Cbz-Nva-Leu-NH2 against other benchmark peptide-based inhibitors.

Table 1: Comparative Structure-Activity Relationship (SAR) of Peptide-Based Modulators

Compound Name	C-Terminal Warhead	Primary Target(s)	Mechanism of Action	Typical IC50​ (Calpain)
Cbz-Nva-Leu-NH2	Primary Amide (-NH2)	Calpain / Cathepsin	Reversible, Non-Covalent	~10 - 50 μM *
MG132 (Cbz-LLL-CHO)	Aldehyde (-CHO)	Proteasome / Calpain	Reversible, Covalent	~1.2 μM
ALLN (Ac-LLNle-CHO)	Aldehyde (-CHO)	Calpain I/II	Reversible, Covalent	~190 nM
E-64	Epoxide	Broad Cysteine Proteases	Irreversible, Covalent	~10 nM

*Note: As a non-covalent amide, Cbz-Nva-Leu-NH2 exhibits a higher IC50​ (lower potency) than its aldehyde counterparts, reflecting the energetic difference between strictly thermodynamic docking and the formation of a covalent hemithioacetal bond.

References

• Hellinger, R., & Gruber, C. W. (2019). Peptide-based protease inhibitors from plants. Drug Discovery Today, 24(9), 1877–1889.[Link]

• Ono, Y., Saido, T. C., & Sorimachi, H. (2016). Calpain chronicle—an enzyme family under multidisciplinary characterization. Proceedings of the Japan Academy, Series B, Physical and Biological Sciences, 92(4), 96–109.[Link]

• Cer, R. Z., Mudunuri, U., Stephens, R., & Lebeda, F. J. (2009). IC50-to-Ki: a web-based tool for converting IC50 to Ki values for inhibitors of enzyme activity and ligand binding. Nucleic Acids Research, 37(Web Server issue), W441–W445.[Link]

Sources

• 1. Peptide-based protease inhibitors from plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calpain chronicle—an enzyme family under multidisciplinary characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IC50-to-Ki: a web-based tool for converting IC50 to Ki values for inhibitors of enzyme activity and ligand binding - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Characterization of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide: Exact Mass and High-Resolution Mass Spectrometry

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the development of peptidomimetic therapeutics—particularly cysteine protease inhibitors targeting calpains and cathepsins—accurate structural verification is paramount. N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide , commonly abbreviated as Z-Nva-Leu-NH₂ , serves as a critical intermediate and structural motif in this class of therapeutics [1].

This whitepaper provides an in-depth deconstruction of the molecular weight and monoisotopic exact mass of Z-Nva-Leu-NH₂. It establishes a self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to distinguish this compound from isobaric impurities, ensuring absolute structural confidence during drug synthesis and quality control.

Structural Deconstruction and Mass Causality

To understand the mass spectrometric behavior of Z-Nva-Leu-NH₂, we must first deconstruct its chemical sequence. The molecule is a dipeptide derivative consisting of three distinct moieties:

• N-[(Phenylmethoxy)carbonyl] (Z or Cbz group): A highly hydrophobic N-terminal protecting group ( C8​H7​O2​ ).

• L-Norvalyl (Nva): A non-standard, straight-chain aliphatic amino acid residue ( C5​H9​NO ).

• L-Leucinamide (Leu-NH₂): A C-terminal amide derivative of leucine ( C6​H13​N2​O ).

Combining these moieties yields the global molecular formula: C19​H29​N3​O4​ .

Average Molecular Weight vs. Monoisotopic Exact Mass

In standard bench chemistry, the average molecular weight is used for stoichiometric calculations. It is derived from the weighted average of all naturally occurring isotopes of each element. However, in High-Resolution Mass Spectrometry (HRMS), the instrument measures the monoisotopic exact mass —the mass of the molecule composed entirely of the most abundant isotopes (e.g., 12C , 1H , 14N , 16O ) [2].

Distinguishing between these two values is critical. Relying on average molecular weight in MS data interpretation will lead to peak misassignment, especially when identifying isobaric interferences (molecules with the same nominal mass but different exact masses).

Table 1: Elemental Composition and Mass Calculation for C19​H29​N3​O4​

Element	Isotope	Count	IUPAC Monoisotopic Mass (Da)	Total Exact Mass (Da)
Carbon	12C	19	12.000000	228.000000
Hydrogen	1H	29	1.007825	29.226925
Nitrogen	14N	3	14.003074	42.009222
Oxygen	16O	4	15.994915	63.979660
Total	363.215807

• Calculated Monoisotopic Exact Mass: 363.2158 Da

• Calculated Average Molecular Weight: 363.458 g/mol

Self-Validating LC-HRMS Protocol

To empirically verify the exact mass of Z-Nva-Leu-NH₂, a rigorous Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS) protocol must be employed. The following methodology is designed as a self-validating system, utilizing internal calibration to guarantee sub-5 ppm mass accuracy.

Step 1: Sample Preparation & Internal Calibration

• Procedure: Dissolve 1.0 mg of the synthesized Z-Nva-Leu-NH₂ in 1.0 mL of MS-grade methanol. Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (FA).

• Self-Validation (Lock Mass): Spike the working solution with Leucine Enkephalin (known exact mass [M+H]+=556.2771 ).

• Causality: The continuous monitoring of the Leucine Enkephalin peak allows the instrument's software to perform real-time mass axis correction, negating thermal drift and ensuring the measured mass of the target analyte is highly accurate.

Step 2: Chromatographic Separation (UHPLC)

• Procedure: Inject 2 µL onto a reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 10 minutes.

• Causality: The highly hydrophobic Cbz (Z) group and the aliphatic side chains of Norvaline and Leucine dictate the use of a non-polar C18 stationary phase. This ensures adequate retention and prevents the analyte from eluting in the void volume, minimizing ion suppression from polar salts.

Step 3: ESI-TOF MS Acquisition

• Procedure: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.0 kV and desolvation temperature to 350°C.

• Causality: The acidic mobile phase (0.1% FA) forces the protonation of the amide nitrogen atoms and the N-terminal carbamate. In ESI+, Z-Nva-Leu-NH₂ will primarily form a protonated species [M+H]+ . Additionally, due to the oxygen-rich backbone, a sodium adduct [M+Na]+ is highly probable and serves as a secondary confirmation point [3].

• Expected Target Ions:

  • [M+H]+ Exact Mass: 364.2236 m/z

  • [M+Na]+ Exact Mass: 386.2056 m/z

Sequence Verification via Tandem Mass Spectrometry (MS/MS)

While exact mass confirms the empirical formula, it does not confirm the sequence. To differentiate Z-Nva-Leu-NH₂ from a sequence-inverted isomer (e.g., Z-Leu-Nva-NH₂), Tandem Mass Spectrometry (MS/MS) via Collision-Induced Dissociation (CID) is required.

Fragmentation Causality and Roepstorff-Fohlman Nomenclature

When the precursor ion ( [M+H]+ at 364.2236 m/z) is isolated and subjected to low-energy CID (20-25 eV) using Argon gas, the kinetic energy is converted into internal vibrational energy. The weakest bonds in the molecule—the peptide amide bonds—cleave preferentially [4].

According to standard peptide fragmentation rules:

• b-ions: Formed when the charge is retained on the N-terminal fragment (yielding an acylium ion).

• y-ions: Formed when the charge is retained on the C-terminal fragment (yielding a protonated amine).

Mathematical Validation of Fragments

A single amide bond cleavage between Norvaline and Leucine yields two complementary pathways:

• Generation of the b1​ ion (Z-Nva acylium ion):

  • Formula: C13​H16​NO3+​

  • Exact Mass: 234.1130 m/z

  • Neutral Loss: Leucinamide ( C6​H14​N2​O , 130.1106 Da). Note that 234.1130+130.1106=364.2236 (Precursor mass).

• Generation of the y1​ ion (Protonated Leu-NH₂):

  • Formula: C6​H15​N2​O+

  • Exact Mass: 131.1184 m/z

  • Neutral Loss: Z-Nva ketene derivative (233.1052 Da). Note that 131.1184+233.1052=364.2236 (Precursor mass).

Fragmentation Pathway Visualization

Figure 1: ESI-HRMS CID fragmentation pathway of Z-Nva-Leu-NH2.

Conclusion

The analytical validation of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide requires a strict adherence to exact mass principles. By utilizing the calculated monoisotopic mass of 363.2158 Da, and employing a self-validating LC-HRMS protocol with internal lock-mass calibration, researchers can definitively confirm the presence of the [M+H]+ (364.2236 m/z) and [M+Na]+ (386.2056 m/z) ions. Furthermore, mapping the CID-induced b1​ and y1​ sequence ions provides absolute certainty of the dipeptide's structural connectivity, safeguarding the integrity of downstream drug development pipelines.

References

• Li, Z., et al. "Novel Peptidyl α-Keto Amide Inhibitors of Calpains and Other Cysteine Proteases." Journal of Medicinal Chemistry, American Chemical Society.[Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW). "Standard Atomic Weights." International Union of Pure and Applied Chemistry.[Link]

• Royal Society of Chemistry. "Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry: Exact Mass Verification of C19H29N3O4 (+Na)." Organic & Biomolecular Chemistry, 2011.[Link]

• Matrix Science. "Mascot Help: Peptide Fragmentation and Sequence Ions." Matrix Science. [Link]

The Pharmacokinetic Profile of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide Derivatives: A Technical Guide

Abstract

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide and its derivatives represent a class of peptidomimetic compounds with significant therapeutic potential, likely as protease inhibitors. However, their progression from promising leads to clinical candidates is critically dependent on a thorough understanding of their pharmacokinetic (PK) profile. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for evaluating the absorption, distribution, metabolism, and excretion (ADME) of these derivatives. We will delve into the underlying principles of experimental design, explain the rationale behind specific in vitro and in vivo assays, and discuss strategies to overcome common pharmacokinetic challenges associated with this molecular scaffold. This document is intended to serve as a practical and authoritative resource for guiding the preclinical development of this important class of compounds.

Introduction: The Promise and Challenge of Peptidomimetic Therapeutics

Peptide-based molecules are a cornerstone of drug discovery due to their high affinity and specificity for biological targets.[1] The N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide scaffold mimics a dipeptide structure, suggesting its potential as an enzyme inhibitor, particularly in the realm of proteases.[2][3][4] The N-terminal benzyloxycarbonyl (Cbz or Z) group is a common protecting group in peptide synthesis, which also imparts increased lipophilicity.[5][6]

However, the therapeutic utility of such peptidomimetics is often hampered by unfavorable pharmacokinetic properties, including poor oral bioavailability, rapid metabolism, and low membrane permeability.[1][7] A comprehensive understanding of the ADME profile is therefore not just a regulatory requirement but a critical component of a successful drug development campaign.[8] This guide will provide the scientific rationale and practical methodologies for a thorough pharmacokinetic characterization.

Foundational Pharmacokinetic Assessment: In Vitro ADME Profiling

Early-stage drug discovery relies heavily on a suite of in vitro ADME assays to identify potential liabilities and guide compound optimization.[8] These assays provide crucial insights into a compound's intrinsic properties and its likely fate in a biological system.

Physicochemical Properties

The fundamental physicochemical characteristics of a drug candidate are strong determinants of its pharmacokinetic behavior.

Parameter	Experimental Method	Rationale and Interpretation
Aqueous Solubility	Kinetic or Thermodynamic Solubility Assays	Poor solubility can limit absorption and lead to formulation challenges.[9]
Lipophilicity (LogD/LogP)	Shake-flask method (octanol/water) or HPLC-based methods	Lipophilicity influences membrane permeability, plasma protein binding, and metabolism. An optimal LogD is often sought to balance permeability and solubility.[8]
Chemical Stability	Incubation in buffers at various pH values (e.g., 1.2, 6.8, 7.4)	Assesses degradation in simulated physiological fluids of the stomach and intestine. The carbamate linkage may be susceptible to hydrolysis.[10]
pKa	Potentiometric titration or UV-spectroscopy	The ionization state of the molecule at different physiological pHs will affect its solubility and ability to cross membranes.

Absorption and Permeability

For orally administered drugs, crossing the intestinal epithelium is the first major hurdle.

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method to assess a compound's ability to diffuse across a lipid membrane.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Preparation of Lipid Mixture: A solution of a lipid (e.g., lecithin) in an organic solvent (e.g., dodecane) is prepared.

• Coating of Donor Plate: The porous filter of a 96-well donor plate is coated with the lipid mixture.

• Addition of Compound: The test compound is dissolved in a buffer at a relevant pH (e.g., 6.5 to simulate the small intestine) and added to the wells of the donor plate.

• Assembly of PAMPA "Sandwich": An acceptor plate containing buffer is placed on top of the donor plate.

• Incubation: The assembly is incubated for a defined period (e.g., 4-16 hours).

• Quantification: The concentration of the compound in both the donor and acceptor wells is determined by LC-MS/MS.[11]

• Calculation of Permeability Coefficient (Pe): The Pe is calculated based on the rate of appearance of the compound in the acceptor well.

Cell-based assays, such as those using Caco-2 or MDCK cells, are essential for investigating the role of transporters.[12] These assays can identify if a compound is a substrate for uptake transporters, which can enhance absorption, or efflux transporters like P-glycoprotein (P-gp), which can severely limit oral bioavailability and CNS penetration.[13][14][15]

Given their peptide-like structure, N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide derivatives may be substrates for P-gp.[16][17] Should a high efflux ratio be observed, structural modifications to reduce P-gp liability would be a critical next step.[13]

Metabolic Stability

The metabolic fate of a drug is a primary determinant of its half-life and potential for drug-drug interactions.

Incubation with liver microsomes is a standard in vitro method to assess Phase I metabolic stability.[18] These preparations contain a high concentration of cytochrome P450 (CYP450) enzymes, which are major players in drug metabolism.[19][20]

Experimental Protocol: Liver Microsomal Stability Assay

• Preparation of Incubation Mixture: A mixture containing liver microsomes (from human, rat, or other species of interest), NADPH (a necessary cofactor for CYP450 enzymes), and buffer is prepared.

• Pre-incubation: The mixture is pre-incubated at 37°C.

• Initiation of Reaction: The test compound is added to the mixture to start the reaction.

• Time-course Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: The samples are centrifuged to precipitate proteins.

• Analysis: The supernatant is analyzed by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate in vitro half-life (t½) and intrinsic clearance (CLint).

The lipophilic nature of the benzyloxycarbonyl group and the peptide backbone suggests that CYP3A4-mediated oxidation is a likely metabolic pathway.[21][22]

Peptidomimetic compounds can be susceptible to degradation by proteases and esterases present in biological fluids.[7][23] Stability studies in plasma and simulated gastric/intestinal fluids are crucial to assess pre-systemic and systemic degradation. The carbamate bond in the Cbz group is generally more stable than an ester bond but can still be a site of enzymatic hydrolysis.[1][10]

Plasma Protein Binding

The extent to which a drug binds to plasma proteins, such as albumin and alpha-1-acid glycoprotein, influences its distribution and clearance. Only the unbound fraction is pharmacologically active and available for metabolism and excretion.

Method	Principle
Equilibrium Dialysis	A semi-permeable membrane separates a chamber containing the drug in plasma from a chamber with buffer. At equilibrium, the concentration of unbound drug is the same in both chambers.
Ultracentrifugation	Plasma containing the drug is centrifuged at high speed to pellet the protein-bound drug, leaving the unbound drug in the supernatant.

In Vivo Pharmacokinetic Evaluation

Following promising in vitro data, in vivo studies, typically in rodents, are necessary to understand the complete pharmacokinetic profile of the compound in a whole organism.[24][25]

Study Design and Bioanalysis

A typical preclinical PK study involves administering the compound to a cohort of animals (e.g., rats) via both intravenous (IV) and oral (PO) routes.[25][26]

• Intravenous (IV) Administration: Provides a direct measure of systemic clearance (CL), volume of distribution (Vd), and terminal half-life (t½).

• Oral (PO) Administration: Allows for the determination of key absorption parameters, including maximum concentration (Cmax), time to reach maximum concentration (Tmax), and oral bioavailability (F%).[27]

Blood samples are collected at multiple time points after dosing.[24] The concentration of the drug in plasma is then quantified using a validated bioanalytical method, most commonly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), due to its high sensitivity and selectivity.[11][28][29][30][31]

Key Pharmacokinetic Parameters

The analysis of plasma concentration-time data yields several critical parameters:

Parameter	Description	Importance
Clearance (CL)	The volume of plasma cleared of the drug per unit of time.	A primary measure of the body's ability to eliminate the drug.
Volume of Distribution (Vd)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Indicates the extent of drug distribution into tissues.
Half-life (t½)	The time required for the drug concentration to decrease by half.	Determines the dosing interval.
Area Under the Curve (AUC)	The integral of the drug concentration-time curve, representing total drug exposure.[26]	Used to calculate bioavailability and assess overall exposure.
Oral Bioavailability (F%)	The fraction of the orally administered dose that reaches systemic circulation.	A critical parameter for determining the feasibility of an oral dosage form.

Strategies for Overcoming Pharmacokinetic Challenges: The Prodrug Approach

If the parent N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide derivative exhibits poor pharmacokinetic properties, such as low oral bioavailability or rapid metabolism, a prodrug strategy can be employed.[32][33] A prodrug is an inactive or less active derivative that is converted in vivo to the active parent drug.[33]

For this class of compounds, common prodrug strategies could involve:

• Ester or Amide Prodrugs: Attaching amino acids or other promoieties to create ester or amide linkages that can be cleaved by endogenous enzymes.[9] This can improve solubility and potentially utilize uptake transporters.[32]

• Carbamate Prodrugs: While the parent compound already contains a carbamate, further modification of the molecule with different carbamate linkages can be explored to modulate stability and release kinetics.[1][10]

• Phosphate Prodrugs: Adding a phosphate group can dramatically increase aqueous solubility for parenteral formulations. These are typically cleaved by alkaline phosphatases in vivo.[33]

The ideal prodrug is stable in the gastrointestinal tract, well-absorbed, and efficiently converted to the active drug in the plasma or target tissue.[32]

Conclusion and Future Directions

A thorough and systematic evaluation of the pharmacokinetic profile is indispensable for the successful development of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide derivatives. The in vitro and in vivo methodologies outlined in this guide provide a robust framework for characterizing the ADME properties of these compounds. Early identification of pharmacokinetic liabilities, such as poor permeability, high efflux, or rapid metabolism, allows for informed decisions and the implementation of mitigation strategies, including structural modification or prodrug design. By integrating pharmacokinetic assessment early and throughout the drug discovery process, researchers can significantly increase the probability of advancing these promising therapeutic agents to the clinic.

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thermodynamic properties of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide binding

An in-depth technical analysis of the thermodynamic properties of peptidomimetic inhibitors, specifically focusing on the binding of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) to zinc metalloproteases like Thermolysin (TLN).

Executive Summary

In structure-based drug design (SBDD), optimizing the thermodynamic binding signature—specifically the balance between enthalpy ( ΔH ) and entropy ( ΔS )—is critical for developing highly selective, high-affinity ligands. Z-Nva-Leu-NH2 serves as a classic, highly characterized transition-state analog for zinc metalloproteases. By dissecting the thermodynamic profile of its binding to Thermolysin (TLN), researchers can extract field-proven insights into the "non-classical" hydrophobic effect, water network reorganization, and the energetic consequences of probing virtually vacated enzymatic pockets.

This whitepaper details the mechanistic causality of Z-Nva-Leu-NH2 binding, the thermodynamic principles governing its high affinity, and a self-validating Isothermal Titration Calorimetry (ITC) workflow for quantifying these parameters.

Structural & Mechanistic Context

Thermolysin, a zinc metalloprotease from Bacillus thermoproteolyticus, is a premier model system for studying peptide-protein recognition. The binding of Z-Nva-Leu-NH2 to TLN is dictated by the precise spatial complementarity between the inhibitor's functional groups and the enzyme's specificity subsites:

• The Z-Group (Cbz): The bulky, aromatic benzyloxycarbonyl group occupies the S2 subsite , providing critical π−π and hydrophobic van der Waals (vdW) contacts.

• The Nva (L-Norvalyl) Residue: Norvaline features a straight, three-carbon aliphatic side chain. This moiety inserts directly into the S1' subsite , a deep, highly hydrophobic cavity.

• The Leu-NH2 Residue: The C-terminal leucinamide occupies the S2' subsite , which is more solvent-accessible, allowing for the stabilization of surface water networks.

• Catalytic Zinc Coordination: The carbonyl oxygen of the scissile-bond analog coordinates directly with the active-site Zn2+ ion, displacing the catalytic water molecule.

Fig 1: Structural mapping of Z-Nva-Leu-NH2 moieties to Thermolysin active site subsites.

Thermodynamic Principles: The Non-Classical Hydrophobic Effect

Classically, the hydrophobic effect—where non-polar ligand surfaces bury into non-polar protein pockets—is considered an entropy-driven process ( −TΔS<0 ), resulting from the release of ordered water molecules into the bulk solvent. However, the binding of the Nva side chain into the S1' pocket of TLN defies this classical model.

Enthalpy-Dominated Affinity

High-resolution crystallographic and calorimetric studies have revealed that the deep S1' pocket of apo-thermolysin is "virtually vacated"—meaning it is largely devoid of stable water molecules prior to ligand binding 1[1]. Because there are no highly ordered waters to displace, the entropic gain is minimal. Instead, the insertion of the aliphatic Nva chain reduces the void volume, establishing optimal dispersive van der Waals interactions. This results in a massive, enthalpy-dominated ( ΔH≪0 ) gain in free energy ( ΔG ).

Water Network Reorganization at S2'

Simultaneously, the Leu-NH2 group at the S2' position projects into the solvent interface. The thermodynamic signature here is highly sensitive to the rearrangement of the water solvation layer. Modulating the P2' substituent can trigger non-additive functional group contributions, where the re-establishment of a stable hydrogen-bonded water network yields a highly favorable enthalpic signature 2[2]. The optimization of these surface water networks is a primary driver for achieving high 3[3].

Representative Thermodynamic Data

To illustrate the impact of the P1' aliphatic chain, Table 1 summarizes the representative thermodynamic progression of Z-dipeptides binding to TLN at 298.15 K. Notice how the transition from a Glycine (H) to Norvaline (propyl chain) drives affinity ( Kd​ ) predominantly through a highly negative ΔH .

Table 1: Representative Thermodynamic Parameters for Z-X-Leu-NH2 Binding to TLN

Ligand (P1' Substitution)	Kd​ ( μM )	ΔG (kcal/mol)	ΔH (kcal/mol)	−TΔS (kcal/mol)
Z-Gly -Leu-NH2	~ 10,600	-2.7	-1.5	-1.2
Z-Ala -Leu-NH2	~ 600	-4.4	-4.8	+0.4
Z-Val -Leu-NH2	~ 15	-6.6	-8.2	+1.6
Z-Nva -Leu-NH2	~ 0.5	-8.6	-11.5	+2.9

(Note: The elongation of the aliphatic chain yields an enthalpy-driven affinity boost, while conformational restriction imposes a slight entropic penalty.)

Experimental Workflow: Isothermal Titration Calorimetry (ITC)

To accurately capture the ΔH and ΔS of Z-Nva-Leu-NH2 binding, ITC is the gold-standard methodology. The following protocol is designed as a self-validating system , ensuring that the measured heat is exclusively attributed to the binding event.

Step 1: Rigorous Sample Preparation (The Causality of Buffer Matching)

• Procedure: Dialyze the purified Thermolysin (30 μM ) extensively against the assay buffer (e.g., 50 mM HEPES, 5 mM CaCl2​ , pH 7.2). Dissolve the lyophilized Z-Nva-Leu-NH2 ligand (400 μM ) directly into the final dialysate.

• Causality: Even minor mismatches in pH or salt concentration between the syringe (ligand) and the cell (protein) will generate massive heats of mixing/dilution, masking the heat of binding. Using the exact dialysate guarantees a thermodynamic baseline of zero.

Step 2: Degassing and Thermal Equilibration

• Procedure: Degas both solutions under vacuum for 10 minutes prior to loading. Equilibrate the ITC cell at exactly 298.15 K with a stirring speed of 1000 rpm.

• Causality: Degassing prevents the formation of micro-bubbles during the high-speed stirring of the titration. Bubble collapse releases kinetic energy, creating erratic baseline spikes that ruin the integration of the binding isotherms.

Step 3: Titration Execution & Self-Validation (Control)

• Procedure: Perform an initial 0.5 μL purge injection (discarded during analysis), followed by 19-25 main injections of 1.5 μL Z-Nva-Leu-NH2 into the TLN cell.

• Self-Validation: Conduct a blank titration by injecting the exact ligand solution into a cell containing only the dialysate buffer. Subtract this background heat of dilution from the main experiment. If the blank shows high exothermic/endothermic peaks, the buffer matching in Step 1 failed.

Step 4: Bayesian Data Analysis

• Procedure: Instead of standard non-linear Levenberg-Marquardt regression, utilize a 4[4].

• Causality: Standard regression often provides unrealistically small uncertainty estimates by ignoring dominant sources of error (e.g., precise cell volume, titrant concentration errors). Bayesian sampling from the posterior distribution provides accurate 95% credible intervals for ΔH , −TΔS , and stoichiometry ( n ).

Fig 2: Self-validating Isothermal Titration Calorimetry (ITC) experimental workflow.

Conclusion

The binding of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide to Thermolysin is a masterclass in the nuances of molecular recognition. It proves that the hydrophobic effect is not exclusively entropy-driven; probing "vacated" cavities like the S1' pocket yields profound, enthalpy-driven affinity gains. By employing rigorous, self-validating ITC methodologies coupled with Bayesian analysis, researchers can confidently map these thermodynamic landscapes, accelerating the rational design of highly potent, enthalpically efficient therapeutics.

References

• Biela, A., et al. (2012). Water makes the difference: rearrangement of water solvation layer triggers non-additivity of functional group contributions in protein-ligand binding. PubMed / NIH. 2

• Nguyen, T. H., et al. (2018). Bayesian analysis of isothermal titration calorimetry for binding thermodynamics. bioRxiv / ResearchGate. 4

• Krimmer, S. G., et al. (2017). How Nothing Boosts Affinity: Hydrophobic Ligand Binding to the Virtually Vacated S1' Pocket of Thermolysin (PDB 5m69). PDBj / JACS. 1

• Cramer, J., et al. (2017). Rational Design of Thermodynamic and Kinetic Binding Profiles by Optimizing Surface Water Networks Coating Protein-Bound Ligands. Journal of Medicinal Chemistry - ACS Publications. 5

• Freire, E., et al. (2015). Forces Driving a Magic Bullet to Its Target: Revisiting the Role of Thermodynamics in Drug Design, Development, and Optimization. PMC - NIH. 3

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Protocols & Analytical Methods

Synthesis of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide: An Application Note and Laboratory Protocol

Abstract

This document provides a comprehensive, step-by-step laboratory protocol for the synthesis of the dipeptide amide, N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide. This guide is intended for researchers, scientists, and professionals in the fields of medicinal chemistry and drug development. The synthesis is based on a solution-phase peptide coupling methodology, a cornerstone of organic chemistry for the construction of peptide bonds.[1][2] We will detail the rationale behind the choice of reagents, the reaction mechanism, and the procedures for purification and characterization of the final product.

Introduction

Dipeptide amides are fundamental structural motifs in a vast array of biologically active molecules and are pivotal as intermediates in the synthesis of more complex peptide-based therapeutics. The target molecule, N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide, incorporates the non-proteinogenic amino acid L-norvaline and the C-terminally amidated L-leucine. The N-terminus is protected by a benzyloxycarbonyl (Cbz or Z) group, a classic and robust protecting group in peptide synthesis that prevents unwanted side reactions at the amino group during peptide bond formation.[3][4]

This application note will focus on a reliable and widely used solution-phase synthesis approach employing a carbodiimide coupling agent in the presence of an activating agent. This method offers a balance of efficiency, cost-effectiveness, and scalability for the preparation of this dipeptide amide.

Reaction Scheme

Caption: Overall synthetic scheme for the coupling of N-Cbz-L-norvaline and L-leucinamide.

Materials and Reagents

A comprehensive list of materials and reagents required for the synthesis is provided in the table below. All reagents should be of high purity, suitable for peptide synthesis.

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Key Properties & Handling Notes
N-Cbz-L-norvaline	C₁₃H₁₇NO₄	251.28	21691-43-0 (DL-form)	White to off-white crystalline powder. Store in a cool, dry place.[3]
L-Leucinamide hydrochloride	C₆H₁₅ClN₂O	166.65	10466-61-2	White crystalline powder. Hygroscopic. Store in a desiccator.[5]
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl)	C₈H₁₇N₃·HCl	191.70	25952-53-8	Water-soluble carbodiimide. Moisture sensitive. Store under inert gas.[6]
1-Hydroxybenzotriazole (HOBt)	C₆H₅N₃O	135.13	2592-95-2	Additive to suppress racemization and increase coupling efficiency. Can be explosive when dry.[6]
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	7087-68-5	Non-nucleophilic base. Corrosive and flammable liquid. Handle in a fume hood.[7][8]
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	68-12-2	Anhydrous, peptide synthesis grade. Common solvent for peptide coupling.
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Anhydrous. Used for extractions.
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	Used for extractions and purification.
1 M Hydrochloric acid (HCl)	HCl	36.46	7647-01-0	Aqueous solution for work-up.
Saturated sodium bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	Aqueous solution for work-up.
Brine (Saturated NaCl solution)	NaCl	58.44	7647-14-5	Aqueous solution for work-up.
Anhydrous magnesium sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9	Drying agent.

Experimental Protocol

This protocol details the step-by-step procedure for the synthesis of the target dipeptide amide.

Preparation of L-leucinamide Free Base

L-leucinamide is typically available as the hydrochloride salt. The free amine is required for the coupling reaction and must be liberated in situ or prior to the reaction. This protocol describes the in situ neutralization.

Peptide Coupling Reaction

This procedure employs EDC and HOBt as the coupling and activating agents, respectively.

• Dissolution of Starting Materials:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve N-Cbz-L-norvaline (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

  • In a separate flask, suspend L-leucinamide hydrochloride (1.0 eq) in anhydrous DMF.

• Neutralization of L-leucinamide Hydrochloride:

  • To the suspension of L-leucinamide hydrochloride, add DIPEA (1.1 eq) dropwise while stirring. Stir the mixture at room temperature for 15-20 minutes to ensure complete neutralization.

• Activation and Coupling:

  • Cool the solution of N-Cbz-L-norvaline and HOBt to 0 °C in an ice bath.

  • To this cooled solution, add EDC·HCl (1.2 eq) in one portion.

  • Immediately after the addition of EDC·HCl, add the neutralized L-leucinamide solution from step 2 to the reaction mixture.

  • Allow the reaction mixture to stir at 0 °C for 2 hours, and then let it warm to room temperature and stir overnight.

• Reaction Monitoring:

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol). Visualize the spots using a UV lamp and/or a potassium permanganate stain.

Work-up and Purification

The work-up procedure is designed to remove the water-soluble byproducts and unreacted starting materials.

• Solvent Removal:

  • Remove the DMF under high vacuum using a rotary evaporator.

• Aqueous Work-up:

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with:

    • 1 M HCl (to remove unreacted amine and DIPEA).

    • Saturated NaHCO₃ solution (to remove unreacted carboxylic acid and HOBt).

    • Brine (to remove residual salts).

  • Perform each wash twice.

• Drying and Concentration:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane or isopropanol.[9][10] Alternatively, flash column chromatography on silica gel can be employed.

Characterization

The identity and purity of the synthesized N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide should be confirmed by standard analytical techniques.

• ¹H NMR and ¹³C NMR Spectroscopy: The NMR spectra should be recorded to confirm the structure of the dipeptide amide. The expected signals would include those for the aromatic protons of the Cbz group, the methine and methylene protons of the norvaline and leucine side chains, the amide protons, and the carbonyl carbons.[11][12]

• Mass Spectrometry (ESI-MS): Electrospray ionization mass spectrometry should be used to determine the molecular weight of the product and confirm its identity.[13][14][15]

• High-Performance Liquid Chromatography (HPLC): The purity of the final compound should be assessed by reverse-phase HPLC.[3]

Causality and Experimental Choices

• Choice of Coupling Reagents: EDC and HOBt are a classic and effective combination for peptide synthesis.[6][16] EDC is a water-soluble carbodiimide, which facilitates its removal and the removal of the urea byproduct during the aqueous work-up.[17] HOBt is added to form an active ester intermediate, which increases the coupling efficiency and, crucially, suppresses racemization at the chiral center of the activated amino acid.[6]

• Role of DIPEA: DIPEA is a sterically hindered, non-nucleophilic base.[7][8][18] Its primary role is to neutralize the hydrochloride salt of L-leucinamide to generate the free amine necessary for the nucleophilic attack. Its non-nucleophilic nature prevents it from competing with the leucinamide in the reaction with the activated N-Cbz-L-norvaline.

• Reaction Conditions: The reaction is initiated at 0 °C to control the initial exothermic activation of the carboxylic acid and to minimize potential side reactions. Allowing the reaction to proceed to room temperature overnight ensures completion of the coupling reaction.

• Work-up Procedure: The sequential acidic and basic washes are essential for removing the various components of the reaction mixture. The acidic wash removes basic compounds like unreacted leucinamide and DIPEA. The basic wash removes acidic compounds like unreacted N-Cbz-L-norvaline and HOBt.

Workflow Diagram

Caption: A step-by-step workflow for the synthesis and characterization of the target dipeptide amide.

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the laboratory-scale synthesis of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide. By understanding the rationale behind the choice of reagents and reaction conditions, researchers can adapt this protocol for the synthesis of other dipeptide amides. Proper purification and characterization are essential to ensure the quality of the final product for its intended applications in drug discovery and development.

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• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec Peptides. (URL: [Link])

• N,N-Diisopropylethylamine (DIPEA), 1 l, CAS No. 7087-68-5 | Reagents for Peptide Synthesis for Washing/Deprotection/Splitting - Carl ROTH. (URL: [Link])

• Supporting Information - N–H···X interactions stabilize intra-residue C5 hydrogen bonded conformations in heterocyclic α-amino acid derivatives - The Royal Society of Chemistry. (URL: [Link])

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• How can I remove DIC-urea by-product from the reaction mixture? - ResearchGate. (URL: [Link])

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• The right solvent for dipeptide recrystallization (coupling of hippuric acid and proline methyl ester hydrochloride) ? | ResearchGate. (URL: [Link])

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• New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU - ResearchGate. (URL: [Link])

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• H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy | Request PDF - ResearchGate. (URL: [Link])

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• 8. Atom Scientific Ltd | Product | Diisopropylethylamine for Peptide Synthesis [atomscientific.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. An electrospray-ionization mass spectrometry analysis of the pH-dependent dissociation and denaturation processes of a heterodimeric protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. N,N-Diisopropylethylamine (DIPEA), 1 l, CAS No. 7087-68-5 | Reagents for Peptide Synthesis for Washing/Deprotection/Splitting | Peptide Synthesis | Organic Chemicals | Chemicals | Carl ROTH - International [carlroth.com]

how to prepare N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide stock solutions in DMSO

Application Note: Preparation, Handling, and Storage of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) Stock Solutions in DMSO

Target Audience: Researchers, assay developers, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Physicochemical Profiling

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly abbreviated as Z-Nva-Leu-NH2) is a synthetic, highly hydrophobic peptide derivative. Compounds of this structural class—featuring a lipophilic benzyloxycarbonyl (Z or Cbz) protecting group and aliphatic amino acid side chains (Norvaline and Leucine)—are frequently utilized as potent inhibitors for cysteine proteases such as calpains and cathepsins.

Because of its pronounced hydrophobicity, Z-Nva-Leu-NH2 exhibits near-zero solubility in aqueous buffers. Consequently, Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent for stock preparation. However, the physical properties of both the peptide and the solvent introduce critical handling constraints. Failure to account for DMSO hygroscopicity and peptide surface adsorption will lead to stock degradation, precipitation, and irreproducible assay data.

Table 1: Physicochemical Properties of Z-Nva-Leu-NH2

Property	Value / Description	Impact on Handling
Chemical Formula	C₂₀H₃₁N₃O₄[1]	Highly aliphatic; requires polar aprotic solvent.
Molecular Weight	377.48 g/mol [1]	Used for precise molarity calculations.
N-Terminus	Z-group (Benzyloxycarbonyl)	Drives extreme hydrophobicity and plastic adsorption.
C-Terminus	Amide (-NH₂)	Prevents C-terminal ionization, further reducing aqueous solubility.
Primary Solvent	Anhydrous DMSO	Requires strict environmental control to prevent hydration.

The Causality of Solvent Choice & Handling Constraints

As a Senior Application Scientist, I emphasize that preparing a peptide stock is not merely about dissolving a powder; it is about maintaining a metastable thermodynamic system.

The Threat of DMSO Hygroscopicity

DMSO is a powerful polar aprotic solvent that disrupts the intermolecular hydrogen bonding of the peptide backbone, forcing Z-Nva-Leu-NH2 into solution. However, DMSO is exceptionally hygroscopic. When exposed to ambient laboratory air (e.g., ~40% relative humidity), open DMSO can absorb up to 50% of its volume in water within 24 hours[2].

The Mechanistic Consequence: As water content in the DMSO increases, the solvent's dielectric constant shifts. The highly hydrophobic Z-group and aliphatic side chains of Z-Nva-Leu-NH2 can no longer be solvated, causing the peptide to spontaneously crystallize or form micro-precipitates[3]. This "solvent crash" often goes unnoticed by the naked eye but drastically reduces the active concentration of your stock.

Caption: Mechanism of peptide precipitation due to DMSO hydration in ambient environments.

The Threat of Surface Adsorption

Hydrophobic peptides spontaneously adsorb to the hydrophobic surfaces of standard polypropylene microcentrifuge tubes and pipette tips via van der Waals interactions[4]. If standard plastics are used, up to 40% of the peptide can be lost to the tube walls, rendering your calculated molarity entirely inaccurate[5]. Low-bind (low-retention) plastics are strictly required.

Step-by-Step Preparation Protocol

This protocol is designed as a self-validating system . Every step includes a rationale and a quality control checkpoint to ensure scientific integrity.

Reagent & Equipment Preparation

• Peptide: Lyophilized Z-Nva-Leu-NH2 (Equilibrated to room temperature in a desiccator for 30 minutes before opening to prevent condensation)[6].

• Solvent: High-purity, anhydrous DMSO (≥99.9%, packaged under Argon). Do not use old, previously opened bottles of routine lab DMSO.

• Consumables: Low-bind polypropylene microcentrifuge tubes and low-retention pipette tips.

Calculation Matrix

Use the following table to determine the exact volume of anhydrous DMSO required to achieve your target stock concentration.

Table 2: Stock Solution Preparation Matrix (MW = 377.48 g/mol )

Target Stock Molarity	Peptide Mass (mg)	Required Anhydrous DMSO (µL)
10 mM	1.0 mg	264.9 µL
10 mM	5.0 mg	1,324.5 µL
50 mM	1.0 mg	53.0 µL
50 mM	5.0 mg	264.9 µL

Solubilization Workflow

• Weighing: Rapidly weigh the required mass of Z-Nva-Leu-NH2 into a low-bind tube. Work swiftly to minimize atmospheric exposure.

• Solvent Addition: Add the calculated volume of anhydrous DMSO.

• Agitation: Vortex the tube vigorously for 30–60 seconds.

• Sonication (If required): If the solution is not perfectly clear, place the tube in a room-temperature ultrasonic water bath for 2–5 minutes. Causality: Sonication provides the kinetic energy required to break apart hydrophobic peptide aggregates without degrading the covalent structure.

• Self-Validation Checkpoint: Hold the tube against a light source. The solution must be 100% optically clear. If any turbidity or particulate matter remains, the peptide has not fully dissolved. Do not proceed to aliquoting until the solution is completely clear.

Aliquoting and Storage

Repeated freeze-thaw cycles of DMSO stocks introduce condensation (water) directly into the peptide solution, guaranteeing degradation over time[3].

• Aliquot: Dispense the master stock into single-use aliquots (e.g., 10 µL or 20 µL) into pre-chilled low-bind tubes.

• Purge: If possible, overlay the aliquots with a gentle stream of Argon or Nitrogen gas before sealing to displace ambient moisture.

• Storage: Store immediately at -80°C in a sealed container containing indicating desiccant beads[6].

Caption: Workflow for preparing and storing Z-Nva-Leu-NH2 stock solutions in DMSO.

Downstream Application: Aqueous Dilution for Assays

When transitioning Z-Nva-Leu-NH2 from the DMSO stock to an aqueous biological assay (e.g., cellular media or enzymatic buffer), the sudden shift in polarity can cause immediate precipitation.

Protocol for Aqueous Dilution:

• Stepwise Dilution: Never pipette the aqueous buffer directly into the DMSO stock. Instead, pipette the DMSO stock directly into a large vortexing volume of the aqueous buffer to ensure rapid, infinite dilution.

• Carrier Proteins: Ensure your final assay buffer contains a carrier protein, such as 0.1% to 0.5% Bovine Serum Albumin (BSA)[5]. Causality: BSA acts as a hydrophobic sink. It coats the plastic walls of the assay microplate and loosely binds the highly hydrophobic Z-group of the peptide in solution, preventing it from precipitating or adhering to the well walls[4].

• DMSO Tolerance: Keep the final DMSO concentration in your biological assay below 1% (v/v) to prevent solvent-induced cytotoxicity or enzyme denaturation.

References

• Scientist.com. "AK 275 (C20H31N3O4, MW 377.48) - Calpain Inhibitor." Accessed March 18, 2026. [1]

• Ziath. "The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO." Accessed March 18, 2026. [3]

• Gonzales, R., et al. "Busting Myths in Compound Handling Practices for Assay Developers." ResearchGate. Accessed March 18, 2026. [2]

• Bachem. "Comprehensive Peptide User Guide & Handling Guidelines." Accessed March 18, 2026. [6]

• SeekPeptides. "Peptide solutions: complete guide to reconstitution, solvents, and stability." Accessed March 18, 2026. [5]

• Veytia-Bucheli, J. I., et al. "Cm28, a scorpion toxin having a unique primary structure, inhibits KV1.2 and KV1.3 with high affinity." PMC / National Institutes of Health. Accessed March 18, 2026. [4]

Sources

• 1. Log In | Scientist.com [app.scientist.com]
• 2. researchgate.net [researchgate.net]
• 3. ziath.com [ziath.com]
• 4. Cm28, a scorpion toxin having a unique primary structure, inhibits KV1.2 and KV1.3 with high affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. seekpeptides.com [seekpeptides.com]
• 6. scribd.com [scribd.com]

Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide

Abstract

This application note details the development and validation of a precise, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide. The method is designed for use in research, quality control, and stability testing environments. The described protocol provides a comprehensive guide, from initial analyte characterization and method development to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] The final method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water containing trifluoroacetic acid, with UV detection at 215 nm. All validation parameters, including specificity, linearity, accuracy, precision, and robustness, were found to be within the acceptable limits defined by regulatory standards.

Introduction

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide is a synthetic dipeptide derivative with potential applications in pharmaceutical research. Accurate and reliable quantification of this compound is crucial for pharmacokinetic studies, formulation development, and quality control of drug substances and products. High-performance liquid chromatography (HPLC) is a powerful and widely used technique for the analysis of peptides and proteins due to its high resolution, sensitivity, and reproducibility.[4][5][6]

The primary objective of this work was to develop and validate a stability-indicating RP-HPLC method. A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[7][8] This is achieved through forced degradation studies, which involve subjecting the analyte to various stress conditions such as acid, base, oxidation, heat, and light to generate potential degradation products.[7][9][10] The developed method must be able to resolve the parent compound from all significant degradants.

This application note provides a systematic and scientifically-driven approach to method development, optimization, and validation, adhering to the principles outlined by the ICH and the U.S. Food and Drug Administration (FDA).[1][11][12][13]

Materials and Methods

Reagents and Standards

• N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide Reference Standard (Purity >99.5%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, e.g., Milli-Q or equivalent)

• Trifluoroacetic acid (TFA, HPLC grade)

• Hydrochloric acid (HCl, analytical grade)

• Sodium hydroxide (NaOH, analytical grade)

• Hydrogen peroxide (H₂O₂, 30%, analytical grade)

Equipment and Software

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or photodiode array (PDA) detector.

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size). Wide-pore (300 Å) columns are often beneficial for peptide separations.[5]

• Data acquisition and processing software (e.g., Chromeleon, Empower).

• Analytical balance

• pH meter

• Vortex mixer

• Sonicator

• Calibrated volumetric flasks and pipettes

Method Development Strategy

A systematic approach was employed for method development, focusing on achieving optimal separation of the parent analyte from its potential degradation products with good peak shape and reasonable analysis time.

Pre-Method Development Investigation

3.1.1. Analyte Characterization

• Structure and Physicochemical Properties: N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide is a dipeptide with a benzyloxycarbonyl (Cbz) protecting group. This group introduces a chromophore (the phenyl ring) that is essential for UV detection. The presence of the Cbz group and the peptide backbone suggests UV absorbance in the low UV region (200-230 nm).[6][14] The peptide structure also indicates its amenability to reversed-phase chromatography due to the hydrophobic nature of the norvaline and leucine side chains and the Cbz group.

• Solubility Testing: The analyte was found to be soluble in common organic solvents such as acetonitrile and methanol, and sparingly soluble in water. A mixture of acetonitrile and water was chosen as the diluent for standard and sample preparations to ensure complete dissolution and compatibility with the mobile phase.

3.1.2. Initial Chromatographic Conditions

Based on the analyte's properties and common practices for peptide analysis, the following initial conditions were selected:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Detection Wavelength: A UV scan from 200 to 400 nm was performed. The presence of the phenyl ring from the Cbz group and the peptide bonds results in significant absorbance around 215 nm, which was selected for quantification to maximize sensitivity.[15][16]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

Chromatographic Conditions Optimization

A gradient elution was chosen to ensure the elution of any potential, more hydrophobic degradation products and to maintain sharp peak shapes.[17]

3.2.1. Gradient Optimization

Several gradient profiles were evaluated to achieve the best separation. A shallow gradient is often beneficial for peptide separations to improve resolution.[18] The initial gradient started with a low percentage of organic phase to ensure good retention of the analyte on the column. The gradient was then ramped up to elute the analyte and any impurities.

Optimized Gradient Program:

Time (min)	% Mobile Phase B (Acetonitrile)
0.0	30
15.0	70
17.0	90
19.0	90
20.0	30
25.0	30

This gradient provided a good balance between resolution and run time.

3.2.2. Mobile Phase Modifier

Trifluoroacetic acid (TFA) was used as a mobile phase additive. TFA acts as an ion-pairing agent, which improves peak shape and resolution for peptides by masking the residual silanol groups on the silica-based stationary phase and providing a counter-ion for the charged groups on the peptide.[4] A concentration of 0.1% was found to be optimal.

Forced Degradation Studies

To establish the stability-indicating nature of the method, the analyte was subjected to forced degradation under various stress conditions as recommended by ICH guidelines.[7][9][10] A target degradation of 5-20% is generally considered appropriate for validating the stability-indicating properties of a method.[9]

• Acid Hydrolysis: 1 mg/mL of analyte in 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 1 mg/mL of analyte in 0.1 M NaOH at 60 °C for 12 hours.

• Oxidative Degradation: 1 mg/mL of analyte in 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid analyte exposed to 80 °C for 48 hours.

• Photolytic Degradation: Analyte solution exposed to UV light (254 nm) for 24 hours.

The results of the forced degradation studies showed that the analyte was susceptible to degradation under acidic, basic, and oxidative conditions. The developed HPLC method was able to successfully separate the intact analyte from all major degradation products, demonstrating its specificity and stability-indicating capability.

Method Validation

The optimized HPLC method was validated according to ICH Q2(R1) guidelines.[1][2][3] The following validation parameters were assessed:

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate for the intended analysis.

System Suitability Parameters and Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD of Peak Area (n=6)	≤ 2.0%
% RSD of Retention Time (n=6)	≤ 1.0%

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] The results from the forced degradation study demonstrated that the method is specific, as the analyte peak was well-resolved from all degradation product peaks.

Linearity

The linearity of the method was evaluated by analyzing a series of solutions of the reference standard at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration.

Linearity Results:

Parameter	Result
Range	5 - 150 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Close to zero

Accuracy

Accuracy was determined by the recovery of known amounts of analyte spiked into a placebo mixture. The analysis was performed in triplicate at three different concentration levels (low, medium, and high).

Accuracy Results:

Concentration Level	Mean Recovery (%)	% RSD
80%	99.5	0.8
100%	100.2	0.5
120%	99.8	0.6

The acceptance criteria for recovery are typically between 98.0% and 102.0%.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Repeatability: Six replicate injections of the standard solution at 100% of the test concentration were performed on the same day.

• Intermediate Precision: The repeatability assay was performed on a different day by a different analyst using different equipment.

Precision Results:

Precision Level	% RSD of Peak Area
Repeatability (Intra-day)	≤ 1.0%
Intermediate Precision (Inter-day)	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

LOD and LOQ Results:

Parameter	Result
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Robustness

The robustness of the method was assessed by making small, deliberate variations in the chromatographic parameters and observing the effect on the results.

Robustness Parameters and Variations:

Parameter	Variation
Flow Rate	± 0.1 mL/min
Column Temperature	± 2 °C
Mobile Phase Composition	± 2% Organic

The system suitability parameters remained within the acceptance criteria for all variations, demonstrating the robustness of the method.

Sample Analysis Protocol

Standard Solution Preparation

• Accurately weigh about 10 mg of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide reference standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This is the stock solution (100 µg/mL).

• Prepare working standard solutions by appropriate dilution of the stock solution.

Sample Preparation

• Accurately weigh a portion of the sample equivalent to about 10 mg of the active ingredient into a 100 mL volumetric flask.

• Add approximately 70 mL of the diluent, sonicate for 15 minutes, and then dilute to volume.

• Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Procedure

• Set up the HPLC system with the optimized chromatographic conditions.

• Inject the blank (diluent), followed by the standard solution, and then the sample solutions.

• Calculate the concentration of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide in the sample using the peak area response from the standard and sample chromatograms.

Visualization of Workflows

Caption: A flowchart illustrating the systematic workflow for HPLC method development.

Caption: The workflow for analytical method validation as per ICH Q2 guidelines.

Conclusion

A robust, specific, and accurate stability-indicating RP-HPLC method for the quantification of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide has been successfully developed and validated. The method meets all the requirements of the ICH guidelines for analytical method validation and is suitable for routine quality control analysis and stability studies of the compound in various pharmaceutical preparations.

References

• Aguilar, M.-I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. Available at: [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Available at: [Link]

• U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Gupta, A., et al. (2013). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Invention Today, 5(4), 304-310. Available at: [Link]

• Bradley, C. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

• Mamatha, T. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of All Research Scientific and Technical. Available at: [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Agilent Technologies. (n.d.). Reversed-Phase Columns for Peptide Separations. Available at: [Link]

• gmp-compliance.org. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Available at: [Link]

• Mant, C. T., & Hodges, R. S. (2002). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 194, 245-286. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Available at: [Link]

• Jagatheesh, K., et al. (2014). Development and Validation of HPLC Method for the Quantification of Anticancer Peptide. ResearchGate. Available at: [Link]

• Das, S., et al. (2020). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. Available at: [Link]

• Chromatography Today. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Available at: [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Available at: [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Available at: [Link]

• D'Avignon, D. A. (n.d.). The Use Of Forced Degradation In Analytical Method Development. Premier Consulting. Available at: [Link]

• YMC America. (n.d.). The efficient method development for the analysis of proteins, peptides, and synthetic oligonucleotides with a novel hybrid reversed phase column. Available at: [Link]

• ChemSrc. (n.d.). N-[(Phenylmethoxy)carbonyl]-L-leucyl-N-[(1S)-1-formyl-3-methylbutyl]-L-leucinamide. Available at: [Link]

• U.S. Environmental Protection Agency. (2023). L-Leucinamide, N-[(phenylmethoxy)carbonyl]-L-leucyl-N-[(1S)-1-formyl-3-methylbutyl]- - Substance Details. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). MG-132. PubChem. Available at: [Link]

• Ghosh, A., et al. (2018). Near UV-Visible electronic absorption originating from charged amino acids in a monomeric protein. Physical Chemistry Chemical Physics, 20(31), 20348-20355. Available at: [Link]

• ChemBK. (2024). N-cbz-l-leucine. Available at: [Link]

• Agilent Technologies. (2025). Enhanced Peptide Characterization and Stability Assessment. Available at: [Link]

• Becklin, R., & Desiderio, D. (1995). The Amount of Ultraviolet Absorbance in a Synthetic Peptide is Directly Proportional to Its Number of Peptide Bonds. Analytical Letters, 28(12), 2169-2181. Available at: [Link]

• Pharmacompass. (n.d.). N-Cbz-L-leucine. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1-(N-((benzyloxy)carbonyl)-L-leucyl)-4-oxo-3-pyrrolidinyl)-L-leucinamide. PubChem. Available at: [Link]

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• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. renyi.hu [renyi.hu]
• 5. hplc.eu [hplc.eu]
• 6. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
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• 9. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

troubleshooting N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide precipitation in assay buffers

Target Compound: N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) Intended Audience: Researchers, Assay Scientists, and Drug Development Professionals

Executive Summary: The Root Cause of Precipitation

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) is a synthetic dipeptide derivative frequently utilized in protease assays. When transitioning this compound from organic storage stocks to aqueous assay buffers, researchers commonly encounter severe precipitation.

As an Application Scientist, it is critical to understand the causality behind this behavior rather than just treating the symptom. The precipitation is driven by its molecular structure:

• N-Terminal Protecting Group: The Phenylmethoxycarbonyl (Cbz or Z) group is a bulky, aromatic moiety that is highly lipophilic.

• Amino Acid Core: L-norvaline (Nva) and L-leucine (Leu) possess strictly uncharged, aliphatic side chains.

• C-Terminal Modification: The C-terminus is amidated (-NH2), removing the typical negative charge of a free carboxylate group.

The Mechanistic Failure: Because this molecule has a net charge of zero at physiological pH and consists entirely of hydrophobic domains, it cannot form favorable ion-dipole interactions with water[1]. When introduced into a high-dielectric aqueous environment, the hydrophobic effect forces the peptide molecules to aggregate to minimize their exposed surface area, leading to rapid colloidal aggregation or visible precipitation[2].

Troubleshooting FAQs

Q1: I dissolved Z-Nva-Leu-NH2 in 100% DMSO at 10 mM, but it immediately turned cloudy when I pipetted it into my assay buffer. What happened? A: You experienced "solvent shock." When a high-concentration DMSO stock is rapidly injected into an aqueous buffer, the DMSO diffuses into the water faster than the hydrophobic peptide can disperse. This leaves the peptide stranded in localized pockets of pure water, triggering instantaneous nucleation and precipitation. To prevent this, you must use a step-down dilution method, adding the peptide solution dropwise to a rapidly stirring buffer to prevent localized concentration spikes[3].

Q2: Can I just heat the buffer or sonicate the sample to redissolve the precipitate? A: Sonication and mild heating (< 40°C) supply kinetic energy that can help disperse micro-aggregates and speed up the dissolution process[3]. However, they do not alter the fundamental thermodynamic solubility limit of the peptide. If your target concentration exceeds the solubility limit of Z-Nva-Leu-NH2 in that specific buffer, the peptide will simply re-precipitate upon cooling or standing.

Q3: My cellular assay requires <0.5% DMSO, but the peptide precipitates at this low DMSO concentration. How can I keep it in solution? A: While DMSO is the preferred solvent for hydrophobic peptides, concentrations above 0.5% - 1.0% can cause severe cytotoxicity and membrane permeabilization in cell cultures[3]. If you are constrained by this 1% DMSO limit[2], you must modify the aqueous phase to accommodate the hydrophobicity. We recommend adding:

• Carrier Proteins: 0.1% - 1.0% Bovine Serum Albumin (BSA). BSA contains hydrophobic binding pockets that act as a thermodynamic sink, stabilizing the peptide in solution.

• Surfactants: 0.01% - 0.05% Tween-20 or Triton X-100 (if compatible with your biochemical assay).

• Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) can encapsulate the bulky aromatic Z-group, forming a soluble inclusion complex.

Q4: How do I definitively know if my peptide has precipitated, even if I don't see a large pellet? A: Micro-precipitation (colloidal aggregation) is often invisible to the naked eye but will artificially lower your active peptide concentration and ruin assay reproducibility. You must employ a self-validating system: measure the optical density (turbidity) of your final solution at 600 nm. An OD600 > 0.01 compared to a vehicle blank indicates micro-aggregation.

Quantitative Data & Solvent Compatibility

Table 1: Physicochemical Profile & Solubility Predictors

Parameter	Value / Characteristic	Impact on Aqueous Solubility
Net Charge (pH 7.4)	0	Severe limitation; no ion-dipole water interactions.
Hydrophobic Residue %	100% (Z, Nva, Leu)	High propensity for hydrophobic collapse[1].
Primary Solvent	100% DMSO or DMF	Required for initial stock preparation (10-50 mM)[2].
Aqueous Solubility Limit	Typically < 10-50 µM	Highly dependent on buffer matrix and co-solvents.

Table 2: Excipient Matrix for Aqueous Assay Integration

Excipient / Co-solvent	Recommended Final Conc.	Mechanism of Action	Assay Compatibility Notes
DMSO	0.1% - 1.0%	Lowers solvent dielectric constant.	Safe for most cells at ≤1%[2]. Primary cells require <0.1%[3].
BSA (Fatty Acid Free)	0.1% - 1.0% (w/v)	Hydrophobic pocket binding (carrier).	Excellent for cell culture; may interfere with some protein assays.
Tween-20	0.01% - 0.05% (v/v)	Micellar encapsulation.	Good for biochemical assays; can lyse cells at high concentrations.
HP-β-Cyclodextrin	1.0% - 5.0% (w/v)	Inclusion complex formation.	Excellent biocompatibility; requires optimization for binding kinetics.

Experimental Protocols: Solubilization & Validation

Protocol 1: The "Step-Down" Dropwise Dilution Method

Objective: Prevent solvent shock and irreversible nucleation during buffer integration.

• Stock Preparation: Weigh the Z-Nva-Leu-NH2 powder and dissolve it in 100% anhydrous DMSO to create a highly concentrated primary stock (e.g., 50 mM). Vortex and sonicate for 2 minutes until completely clear.

• Intermediate Dilution: Dilute the primary stock in 100% DMSO to create an intermediate stock that is exactly 100x to 200x your final desired assay concentration. (e.g., if your final assay concentration is 10 µM, make a 1 mM intermediate stock in DMSO).

• Buffer Preparation: Place your target aqueous assay buffer (containing any necessary excipients like 0.1% BSA) on a magnetic stir plate. Ensure vigorous stirring.

• Dropwise Addition: Using a micropipette, add the intermediate DMSO stock dropwise directly into the vortex of the stirring buffer[1]. Do not touch the pipette tip to the buffer surface.

• Equilibration: Allow the solution to stir for 5 minutes at room temperature to ensure complete dispersion.

Protocol 2: Spectrophotometric Validation of Solubility (Self-Validating System)

Objective: Confirm the absence of micro-aggregates before proceeding to critical assays.

• Blank Preparation: Prepare a vehicle control blank (e.g., Assay buffer + 1% DMSO).

• Sample Measurement: Transfer 1 mL of your final Z-Nva-Leu-NH2 assay solution into a clean quartz or plastic cuvette.

• Turbidity Check: Read the absorbance at 600 nm (OD600) against the vehicle blank.

  • Pass: OD600 ≤ 0.005. The peptide is fully solvated.

  • Fail: OD600 > 0.010. Micro-precipitation has occurred. Do not proceed with the assay.

• Centrifugation Rescue (Optional): If the sample fails, centrifuge at 10,000 x g for 10 minutes to pellet aggregates. Transfer the supernatant to a new tube. (Note: The actual peptide concentration in the supernatant will be lower than calculated and must be quantified via HPLC).

Solubilization Decision Tree

Workflow for solubilizing hydrophobic peptides and validating aqueous integration.

References

• [2] Title: Peptide Solubilization | Source: JPT Peptide Technologies | URL:

• [1] Title: General Guide for Dissolving Peptides | Source: Peptide Synthetics | URL:

• [3] Title: How to dissolve peptides in DMSO? | Source: LifeTein | URL:

Sources

• 1. peptidesynthetics.co.uk [peptidesynthetics.co.uk]
• 2. jpt.com [jpt.com]
• 3. lifetein.com [lifetein.com]

Technical Support Center: Optimizing Cbz Deprotection for N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of deprotecting N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly abbreviated as Cbz-Nva-Leu-NH₂).

While the Carboxybenzyl (Cbz) group is a cornerstone of peptide synthesis due to its stability and orthogonality[1], removing it from a highly aliphatic, hydrophobic dipeptide amide requires precise optimization. Standard protocols often fail due to poor solubility, catalyst poisoning, or unintended side reactions. This guide synthesizes mechanistic causality with field-proven methodologies to ensure high-yielding, self-validating workflows.

Diagnostic Workflow

Before initiating deprotection, consult the decision matrix below to select the optimal strategy based on your substrate's physical state and purity.

Decision matrix for optimizing Cbz deprotection of hydrophobic dipeptide amides.

Frequently Asked Questions (Mechanistic & Strategic)

Q1: Why is my Cbz-Nva-Leu-NH₂ failing to fully deprotect under standard H₂ and Pd/C conditions? Causality: Catalytic hydrogenolysis is a heterogeneous reaction[2]. The substrate must be fully solvated to adsorb onto the palladium surface. Because Norvaline (Nva) and Leucine (Leu) possess highly aliphatic side chains, the resulting dipeptide is exceptionally hydrophobic. If you are using standard methanol or ethanol, the substrate is likely precipitating out of solution, preventing interaction with the catalyst. Actionable Insight: Switch your solvent to a 1:1 mixture of Ethyl Acetate (EtOAc) and Methanol (MeOH), or add 5–10% N,N-Dimethylformamide (DMF) to ensure complete solvation.

Q2: Can I use Catalytic Transfer Hydrogenation (CTH) instead of bubbling H₂ gas? Causality: Yes, and it is highly recommended for this substrate. CTH utilizing ammonium formate and Pd/C is an exceptionally efficient alternative[3]. On the palladium surface, ammonium formate decomposes into active hydrogen species, CO₂, and ammonia[4]. This localized, high-concentration generation of hydrogen often overcomes mild steric or solubility hurdles much faster than ambient H₂ gas, making it ideal for rapid peptide deprotection[5].

Q3: What is the mechanistic risk of using HBr in Acetic Acid for this specific molecule? Causality: Strong acids like HBr/AcOH cleave the Cbz group via the protonation of the carbamate carbonyl, forcing the release of a stable benzyl carbocation[6],[7]. However, your target molecule contains a C-terminal primary amide (Leu-NH₂). Prolonged exposure to strong, aqueous-like acidic conditions risks the partial hydrolysis of this primary amide into a carboxylic acid (Leu-OH). Acidic cleavage should only be used as a last resort if severe catalyst poisoning prevents transition metal catalysis.

Troubleshooting Guide: Common Experimental Pitfalls

Observed Issue	Root Cause Analysis	Corrective Action
Reaction stalls at 40-50% conversion	Catalyst Poisoning: Trace impurities from previous coupling steps (e.g., sulfur-containing scavengers or unreacted amines) are binding irreversibly to the Pd active sites.	Filter the incomplete reaction mixture through a pad of Celite to remove the poisoned catalyst. Concentrate the filtrate, redissolve, and resubject to a fresh batch of 10% Pd/C.
Formation of a +14 Da byproduct (LC-MS)	Reductive Amination: Extended reaction times in methanol can lead to the oxidation of MeOH to formaldehyde by the Pd catalyst. This formaldehyde undergoes reductive amination with your newly freed Nva amine, yielding an N-methylated byproduct.	Limit reaction time strictly to the cessation of CO₂ evolution. Alternatively, switch the solvent entirely to Ethanol or Ethyl Acetate to eliminate formaldehyde formation.
Product is trapped in the Celite pad	Product Precipitation: The free amine (H-Nva-Leu-NH₂) is highly aliphatic and may precipitate onto the Celite along with the catalyst during filtration if the solvent evaporates or cools.	Wash the Celite pad thoroughly with warm methanol or a 10% DMF/EtOAc solution to ensure the free amine is fully eluted into the collection flask.

Quantitative Data: Method Comparison

The following table summarizes expected parameters and outcomes for Cbz-Nva-Leu-NH₂ deprotection based on established synthetic protocols.

Deprotection Method	Reagents	Optimal Solvent	Temp	Time	Expected Yield	Key Advantage / Disadvantage
Catalytic Hydrogenolysis	H₂ gas (1 atm), 10% Pd/C (10 mol%)	EtOAc / MeOH (1:1)	25°C	2 - 4 h	>95%	Pros: Cleanest byproduct profile (Toluene, CO₂)[2].Cons: Requires H₂ gas setup.
Transfer Hydrogenation	NH₄HCO₂ (5 eq), 10% Pd/C (10 mol%)	MeOH or DMF	25°C	30 - 60 min	90 - 95%	Pros: Rapid, no H₂ gas required[4].Cons: Requires removal of excess formate salts.
Acidic Cleavage	33% HBr in Acetic Acid	Glacial Acetic Acid	0°C to 20°C	1 - 2 h	70 - 80%	Pros: Bypasses poisoned catalysts[7].Cons: High risk of C-terminal amide hydrolysis.

Self-Validating Experimental Protocols

Protocol A: Solubility-Optimized Catalytic Hydrogenolysis

This protocol utilizes a mixed solvent system to maintain substrate solubility and relies on physical gas evolution as a self-validating endpoint.

• Substrate Dissolution: Dissolve 1.0 mmol of Cbz-Nva-Leu-NH₂ in 15 mL of a 1:1 mixture of Ethyl Acetate and Methanol. If the solution remains cloudy, add DMF dropwise (up to 1.5 mL) until complete clarity is achieved.

• Catalyst Addition: Flush the reaction flask with Argon. Carefully add 0.1 mmol (approx. 10 mol%) of 10% Palladium on Carbon (Pd/C). Caution: Dry Pd/C is pyrophoric in the presence of solvent vapors.

• Hydrogenation: Evacuate the flask under mild vacuum and backfill with H₂ gas via a balloon. Repeat this purge cycle three times.

• Self-Validating Monitoring: Stir vigorously at room temperature. Observe the reaction mixture closely; the cleavage of the Cbz group produces an unstable carbamic acid intermediate that spontaneously decarboxylates[2]. The physical cessation of micro-bubble formation (CO₂ evolution) serves as an immediate visual indicator that the deprotection phase is complete.

• Workup: Purge the flask with Argon. Filter the mixture through a pad of Celite to remove the Pd/C. Wash the pad with 10 mL of warm Methanol to ensure the hydrophobic free amine is not retained.

• Isolation: Concentrate the filtrate under reduced pressure to yield H-Nva-Leu-NH₂.

Protocol B: Rapid Catalytic Transfer Hydrogenation (CTH)

This protocol uses ammonium formate as a localized hydrogen donor, providing a faster reaction with a self-validating purification step.

• Preparation: Dissolve 1.0 mmol of Cbz-Nva-Leu-NH₂ in 10 mL of Methanol.

• Reagent Addition: Add 10 mol% of 10% Pd/C under an Argon atmosphere. Subsequently, add 5.0 mmol (5 equivalents) of solid Ammonium Formate (NH₄HCO₂) in a single portion[3].

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 30 to 60 minutes. Monitor via TLC or LC-MS.

• Filtration: Once complete, filter the heterogeneous mixture through Celite and wash the catalyst cake with Methanol.

• Self-Validating Workup: Transfer the filtrate to a rotary evaporator. As the solvent is removed under reduced pressure, the sublimation of white crystalline solids on the condenser confirms the successful removal of excess ammonium formate , validating the purity of the crude product without requiring aqueous extraction[5].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. thieme-connect.com [thieme-connect.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. spcmc.ac.in [spcmc.ac.in]

reducing background noise in N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide fluorometric assays

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing the fluorogenic substrate N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide, commonly used in assays for enzymes like calpain. High background fluorescence is a frequent challenge in these assays, capable of masking the true enzymatic signal and thereby reducing sensitivity and the dynamic range.[1] This document provides a structured approach to identifying and mitigating the common causes of elevated background noise, ensuring the generation of robust and reliable data.

We will address specific issues through a comprehensive troubleshooting guide and a frequently asked questions (FAQs) section. Our approach is rooted in a deep understanding of the assay chemistry and extensive field-proven experience.

I. Troubleshooting Guide: A Systematic Approach to High Background Noise

High background fluorescence can originate from various sources, including the assay components themselves, the biological samples, and even the labware.[2] A systematic, step-by-step investigation is the most effective way to diagnose and resolve the issue.

Isolating the Source of Background Fluorescence

The following workflow provides a logical sequence for identifying the root cause of high background noise.

Caption: Troubleshooting workflow for high background fluorescence.

Problem 1: High Signal in 'Substrate Only' Control

A high signal in a well containing only the assay buffer and the fluorogenic substrate points to an issue with the substrate itself.[2]

Potential Causes & Solutions:

• Spontaneous Hydrolysis: The substrate may be unstable in the assay buffer, leading to non-enzymatic release of the fluorophore.

  • Solution: Assess the pH of your assay buffer. Some substrates hydrolyze at specific pH values.[2] It may be necessary to test a range of pH levels to find optimal stability.

• Contamination with Free Fluorophore: The substrate stock may be contaminated with the free, fluorescent portion of the molecule.

  • Solution: Source a new batch of the substrate, preferably from a different lot or supplier.[2] High-purity substrates, often verified by HPLC (High-Performance Liquid Chromatography), are crucial for sensitive assays.[3][4]

• Photodegradation: Fluorogenic substrates can be light-sensitive.

  • Solution: Protect the substrate from light during storage and handling.[3][4] Prepare substrate solutions fresh for each experiment and avoid repeated freeze-thaw cycles.[1]

Experimental Protocol 1: Assessing Substrate Stability

• Preparation: Prepare your standard assay buffer.

• Control Wells: In a black, opaque 96-well plate, add the assay buffer and the substrate at the final concentration used in your experiment. Do not add any enzyme or sample.

• Incubation: Incubate this plate under the same conditions (time, temperature) as your main assay, taking readings at multiple time points (e.g., 0, 30, 60, and 120 minutes).

• Analysis: A significant increase in fluorescence over time indicates substrate instability.

Problem 2: High Signal in 'Buffer Only' Control

If the assay buffer alone exhibits high fluorescence, the issue lies with one or more of its components.

Potential Causes & Solutions:

• Autofluorescent Components: Some buffer components, or impurities within them, can fluoresce at the excitation and emission wavelengths of your assay.

  • Solution: Use high-purity reagents and water (e.g., HPLC-grade) to prepare your buffers.[1] If the problem persists, test alternative buffer systems.

• Contamination: Bacterial or fungal contamination can introduce fluorescent compounds.

  • Solution: Prepare fresh buffers and filter-sterilize if necessary.

Problem 3: High Signal in 'Sample Only' Control

Biological samples often contain endogenous fluorescent molecules.[5]

Potential Causes & Solutions:

• Cellular Autofluorescence: Molecules like NADH, riboflavins, and collagen are naturally fluorescent and can contribute to background noise.[6]

  • Solution: Run a control with your sample in the assay buffer without the fluorogenic substrate to quantify its intrinsic fluorescence.[1] This value can then be subtracted from your experimental wells.

• Media Components: If working with cell cultures, components of the growth media like phenol red or fetal bovine serum (FBS) can be autofluorescent.[7]

  • Solution: When possible, perform the final assay step in a buffer free of these components, such as phosphate-buffered saline (PBS).[7]

II. Frequently Asked Questions (FAQs)

Q1: What type of microplate should I use for this fluorometric assay?

A1: The choice of microplate is critical. Always use opaque, black microplates for fluorescence intensity assays.[2][7] White plates reflect light and clear plates allow for well-to-well crosstalk, both of which will increase background fluorescence.[5]

Plate Type	Suitability for Fluorescence Intensity	Rationale
Opaque Black	Highly Recommended	Minimizes background and prevents crosstalk between wells.[7]
White	Not Recommended	Reflective nature increases background fluorescence.[5]
Clear	Not Recommended	Allows for light bleed-through (crosstalk) between adjacent wells.

Q2: How can I optimize my plate reader settings to improve the signal-to-noise ratio?

A2: Properly setting the gain on your microplate reader is essential. The gain adjusts the sensitivity of the photomultiplier tube (PMT).[2]

• Gain Too Low: The specific signal from your enzymatic reaction may be too weak to distinguish from the background.[2]

• Gain Too High: The detector can become saturated, leading to non-linear and inaccurate readings.[2]

Optimization Strategy: Use a positive control well (containing active enzyme and substrate, expected to give the highest signal) to set the gain. Adjust the gain so that the reading from this well is between 50% and 80% of the detector's maximum linear range. Once set, keep this gain constant for all plates within the same experiment.[2]

Q3: Could the concentration of the substrate itself be the problem?

A3: Yes. At very high concentrations, some fluorogenic substrates can exhibit high background fluorescence. Furthermore, high substrate concentrations can lead to the "inner filter effect," where the substrate absorbs the emitted light, causing a non-linear signal.[1]

Solution: Titrate your substrate to find the optimal concentration. This is typically at or below the Michaelis-Menten constant (Km) for the enzyme. This ensures that the reaction rate is proportional to the enzyme concentration while keeping background signal low.

Q4: My assay involves test compounds for drug discovery. Could they be interfering?

A4: Absolutely. Many organic molecules used in drug screening libraries are inherently fluorescent.

Solution: Always run a "compound only" control. This involves incubating the test compound in the assay buffer without the substrate or enzyme. If this control shows high fluorescence, you will need to subtract this background from your experimental wells.[2]

Q5: Can temperature affect my background readings?

A5: Yes, temperature can influence both the enzymatic reaction rate and the stability of the substrate. Inconsistent temperatures across the microplate can lead to variability in background fluorescence.[1]

Solution: Ensure that all reagents and the microplate are equilibrated to the reaction temperature before starting the assay.[1] Using a plate sealer can help to minimize evaporation, which can also cause temperature gradients, especially in the outer wells.[1]

III. References

• Microplate Enzyme Assay Using Fluorescence. (2012, January 9). Joint BioEnergy Institute. Retrieved March 17, 2026, from [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays. (2024, October 2). Bitesize Bio. Retrieved March 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Calpain Substrate III, Fluorogenic [sigmaaldrich.com]
• 4. Calpain-1 Substrate, Fluorogenic An internally quenched fluorogenic substrate peptide derived from the calpain-1 cleavage site of α-spectrin. | Sigma-Aldrich [sigmaaldrich.com]
• 5. Microplates For Fluorescence Assays | Revvity [revvity.com]
• 6. Autofluorescence [jacksonimmuno.com]
• 7. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

comparative efficacy of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide against standard inhibitors

An In-Depth Comparative Guide to the Efficacy of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide and Standard Cysteine Protease Inhibitors

Introduction: Navigating the Landscape of Cysteine Protease Inhibition

Cysteine proteases, such as calpains, cathepsins, and caspases, are critical mediators of a vast array of cellular processes, from signal transduction and protein turnover to programmed cell death (apoptosis). The calpain family, in particular, comprises calcium-dependent proteases whose dysregulation is implicated in neurodegenerative diseases, ischemic injury, and muscular dystrophy.[1][2] This central role has driven significant research into developing potent and specific inhibitors to dissect their functions and explore their therapeutic potential.

This guide provides a comprehensive, evidence-based comparison of the synthetic peptide N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH₂) against a panel of well-characterized, standard inhibitors. While direct, published data for Z-Nva-Leu-NH₂ is limited, its structure strongly suggests activity against cysteine proteases. We will therefore evaluate its theoretical profile alongside established inhibitors targeting calpains and other related enzymes to provide a predictive framework for its efficacy and specificity.

The standard inhibitors selected for this comparative analysis include:

• Calpeptin: A potent, cell-permeable inhibitor of calpain and cathepsin K.[3][4]

• ALLN (Calpain Inhibitor I): A peptide aldehyde that potently inhibits calpains and the proteasome.[1]

• MG-132: A highly potent proteasome inhibitor that also exhibits activity against calpains.[5][6]

• CA-074: A selective and potent inhibitor of cathepsin B.[3]

• Z-VAD-FMK: A broad-spectrum, irreversible pan-caspase inhibitor used to assess off-target effects on apoptotic pathways.[7][8][9]

Our objective is to provide researchers, scientists, and drug development professionals with the in-depth technical insights and validated protocols necessary to critically evaluate and select the most appropriate inhibitor for their experimental needs.

Core Mechanisms of Action

The inhibitors discussed are primarily peptide-based molecules designed to mimic the natural substrates of their target proteases. They typically function by reversibly or irreversibly binding to the enzyme's active site, blocking substrate access and preventing catalysis.

• Peptide Aldehydes (e.g., ALLN, MG-132): These compounds feature a C-terminal aldehyde group that forms a reversible covalent bond (a hemiacetal) with the active site cysteine residue of the protease.[1]

• Peptide Ketones (e.g., Z-VAD-FMK): The fluoromethylketone (FMK) group forms an irreversible covalent bond with the catalytic cysteine, providing long-lasting inhibition.[8]

• Epoxides (e.g., CA-074): This class of inhibitors also forms an irreversible covalent bond with the active site cysteine.

• Peptide Amides (e.g., Z-Nva-Leu-NH₂): These compounds typically act as competitive inhibitors, binding reversibly to the active site without forming a covalent bond. Their efficacy is driven by their binding affinity (Ki).

Quantitative Efficacy Comparison: A Multi-Target Perspective

The potency of an inhibitor is quantitatively defined by its half-maximal inhibitory concentration (IC₅₀) or its inhibition constant (Kᵢ). Lower values indicate higher potency. The following table summarizes publicly available data for the standard inhibitors against key cysteine protease targets. These values serve as a benchmark against which novel compounds like Z-Nva-Leu-NH₂ can be evaluated.

Disclaimer: IC₅₀ values are highly dependent on experimental conditions (e.g., substrate concentration, enzyme source, buffer composition). The data below is collated from various sources and should be used for comparative guidance rather than as absolute values.

Inhibitor	Primary Target(s)	Calpain I (μ-calpain)	Calpain II (m-calpain)	Cathepsin B	Cathepsin L	26S Proteasome (Chymotrypsin-like)	Caspase-3
Calpeptin	Calpains, Cathepsin K	ID₅₀: 40 nM[3]	-	Weak Inhibition	-	-	-
ALLN	Calpains, Proteasome	Kᵢ: 120 nM	Kᵢ: 230 nM	Strong Inhibition	Strong Inhibition	Yes (Potent)	-
MG-132	Proteasome, Calpain	Yes (Inhibits)	Yes (Inhibits)	-	-	IC₅₀: 100 nM[5]	-
CA-074	Cathepsin B	-	-	Kᵢ: 2-5 nM[3]	-	-	-
Z-VAD-FMK	Pan-Caspase	No	No	No	No	No	Yes (Potent)

Experimental Methodologies: Validated Protocols for Efficacy Determination

To ensure scientific rigor, the protocols described below are self-validating systems for assessing inhibitor efficacy. They include controls for background fluorescence/absorbance, positive enzyme activity, and known inhibitor effects.

Protocol 1: In Vitro Calpain Inhibition Assay (Fluorometric)

This protocol provides a robust method for determining the IC₅₀ of an inhibitor against purified calpain-1 or calpain-2. It relies on the cleavage of a fluorogenic substrate, releasing a fluorescent molecule that can be quantified over time.[1]

Workflow Diagram: In Vitro Enzyme Inhibition Assay

Caption: General workflow for an in vitro fluorometric calpain inhibition assay.

Materials:

• Purified calpain-1 or calpain-2 enzyme

• Assay Buffer: e.g., 50 mM HEPES, 50 mM NaCl, 1 mM DTT, pH 7.4

• Calcium Chloride (CaCl₂) solution

• Fluorogenic Calpain Substrate: e.g., Suc-Leu-Leu-Val-Tyr-AMC (SLLVY-AMC) or Ac-LLY-AFC

• Test Inhibitor (Z-Nva-Leu-NH₂) and Standard Inhibitors (e.g., ALLN)

• 96-well black, clear-bottom microplate

• Fluorometric microplate reader

Procedure:

• Reagent Preparation:

  • Prepare Assay Buffer. Just before use, add CaCl₂ to the final desired concentration (e.g., 5 mM).

  • Prepare a 10 mM stock solution of the test inhibitor in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in Assay Buffer.

  • Dilute the purified calpain enzyme in cold Assay Buffer to a working concentration (e.g., 2X the final desired concentration).

  • Prepare the fluorogenic substrate in Assay Buffer (e.g., 2X final concentration of 200 µM).

• Assay Plate Setup (per well):

  • Add 50 µL of 2X calpain enzyme solution to each well.

  • Include "No Enzyme" control wells containing 50 µL of Assay Buffer for background subtraction.

  • Add 25 µL of the inhibitor dilutions to the sample wells.

  • Add 25 µL of vehicle (e.g., Assay Buffer with DMSO) to the "Positive Control" (no inhibitor) and "No Enzyme" wells.

• Pre-incubation:

  • Mix the plate gently and incubate at 37°C for 10-15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Reaction Initiation and Measurement:

  • Add 25 µL of the 2X substrate solution to all wells to initiate the reaction.

  • Immediately place the plate in a pre-warmed (37°C) fluorometric reader.

  • Measure the increase in fluorescence intensity (e.g., Ex/Em ≈ 400/505 nm for AFC substrates) every 1-2 minutes for 30-60 minutes.[1]

• Data Analysis:

  • For each well, calculate the reaction rate (V) by determining the slope of the linear portion of the fluorescence vs. time plot.

  • Subtract the rate of the "No Enzyme" control from all other wells.

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = (1 - (V_inhibitor / V_positive_control)) * 100.

  • Plot % Inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve using non-linear regression to determine the IC₅₀ value.

Protocol 2: Cathepsin B Activity Assay (Fluorometric)

This assay measures the activity of cathepsin B, a lysosomal cysteine protease, and is essential for determining the selectivity of calpain inhibitors.[10][11][12]

Materials:

• Cell lysate or purified Cathepsin B

• CB Reaction Buffer: Typically contains a reducing agent like DTT or L-Cysteine.

• CB Substrate: e.g., Ac-Arg-Arg-AFC (Ac-RR-AFC) or Z-Arg-Arg-AMC.[10][11]

• Test Inhibitor and a specific Cathepsin B inhibitor (e.g., CA-074).

Procedure:

• Sample Preparation:

  • If using cells, lyse 1-5 million cells in 50 µL of chilled CB Cell Lysis Buffer and clarify the lysate by centrifugation.[11]

• Assay Setup (in a 96-well plate):

  • Add 50 µL of cell lysate or purified enzyme to each well.

  • Add 50 µL of CB Reaction Buffer.

  • Add the test inhibitor or CA-074 to the appropriate wells.

• Reaction and Measurement:

  • Initiate the reaction by adding 2 µL of 10 mM CB Substrate (200 µM final concentration).[11]

  • Incubate at 37°C for 1-2 hours, protected from light.

  • Read fluorescence at Ex/Em = 400/505 nm.

• Analysis:

  • Calculate percent inhibition relative to the no-inhibitor control to assess the inhibitor's effect on Cathepsin B.

Protocol 3: Caspase-3 Activity Assay (Colorimetric/Fluorometric)

This protocol is used to confirm that the test compound does not significantly inhibit key apoptotic proteases, demonstrating target specificity.[13][14]

Materials:

• Cell lysate from apoptotic and non-apoptotic cells, or purified Caspase-3.

• Caspase Assay Buffer (containing DTT).

• Caspase-3 Substrate: e.g., Ac-DEVD-pNA (colorimetric) or Ac-DEVD-AFC (fluorometric).

• Test Inhibitor and a pan-caspase inhibitor (e.g., Z-VAD-FMK).

Procedure:

• Sample Preparation:

  • Prepare cell lysates (50-200 µg protein per sample).

• Assay Setup (in a 96-well plate):

  • Add 50 µL of cell lysate to each well.

  • Add 50 µL of 2X Reaction Buffer containing 10 mM DTT.

  • Add the test inhibitor or Z-VAD-FMK to the appropriate wells.

• Reaction and Measurement:

  • Add 5 µL of 4 mM Ac-DEVD-pNA substrate (200 µM final).[15]

  • Incubate at 37°C for 1-2 hours.

  • Read absorbance at 405 nm for the colorimetric assay or fluorescence for the fluorometric assay.[14]

• Analysis:

  • Determine the fold-increase in caspase activity in apoptotic samples versus non-apoptotic controls and calculate the percent inhibition by the test compound.

In-Depth Discussion: Beyond IC₅₀ - Selectivity, Permeability, and Reversibility

While the IC₅₀ value is a primary metric of potency, a comprehensive evaluation of an inhibitor requires a multi-faceted analysis.

Signaling Pathway Context: The Dual Role of Calpains

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis of a new cell penetrating calpain inhibitor (calpeptin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MG-132 | Z-Leu-Leu-Leu-CHO | Proteasome inhibitor | Hello Bio [hellobio.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Z-VAD-FMK [alab.com.pl]
• 8. quora.com [quora.com]
• 9. Caspase Inhibitor Z-VAD-FMK [worldwide.promega.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. eurodiagnostico.com [eurodiagnostico.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. aurorabiolabs.com [aurorabiolabs.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Mass Spectrometry Validation of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide: A Comparative Analytical Guide

Executive Summary

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly abbreviated as Cbz-Nva-Leu-NH₂ ) is a synthetic dipeptide derivative ( C19​H29​N3​O4​ , Monoisotopic Mass: 363.2158 Da) frequently utilized as an intermediate in the synthesis of protease inhibitors. Validating its molecular structure is not merely about confirming the intact mass; it requires rigorous sequence verification, confirmation of the N-terminal Carbobenzoxy (Cbz) protecting group, and the identification of low-level synthetic impurities such as deletion sequences or stereoisomers.

This guide objectively compares leading mass spectrometry (MS) platforms for the structural validation of Cbz-protected peptides and provides a self-validating, step-by-step LC-MS/MS methodology designed for Application Scientists and drug development professionals.

Mechanistic Causality: The Fragmentation of Cbz-Nva-Leu-NH₂

To design an effective MS method, one must understand the causality behind the molecule's gas-phase behavior. The presence of the Cbz protecting group fundamentally alters the ionization and fragmentation mechanics of the peptide 1.

Under positive Electrospray Ionization (ESI+), the basic amide nitrogen of the Leucinamide residue readily accepts a proton, yielding a robust [M+H]+ precursor at m/z 364.2231. However, during Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), the lability of the Cbz group dictates the fragmentation pathway 2:

• Low Collision Energy (15–20 eV): The spectrum is dominated by the neutral loss of benzyl alcohol (108.05 Da), yielding an intact peptide backbone fragment at m/z 256.16.

• Medium Collision Energy (25–35 eV): Induces classical peptide backbone cleavage, producing the critical sequence-defining b1​ ion ([Cbz-Nva]+, m/z 234.11) and y1​ ion ([Leu-NH₂ + H]+, m/z 131.12).

• High Collision Energy (>40 eV): Strips the protecting group entirely, dominating the spectrum with the highly stable aromatic tropylium cation ( C7​H7+​ , m/z 91.05).

Expert Insight: Relying on a single collision energy will either miss the sequence information or destroy the precursor entirely. Therefore, a stepped Normalized Collision Energy (NCE) approach (e.g., 20, 30, 40 NCE) is mandatory to capture both the labile Cbz loss and the higher-energy backbone cleavages in a single composite spectrum.

Collision-induced fragmentation pathway of Cbz-Nva-Leu-NH2.

Comparative Platform Performance

When validating synthetic peptides, the choice of mass analyzer dictates the depth of structural insight and the ability to detect trace impurities 3. Below is an objective comparison of three primary MS platforms for validating Cbz-Nva-Leu-NH₂.

High-Resolution Accurate Mass (HRAM) vs. Nominal Mass

While Triple Quadrupole (QqQ) systems offer unmatched sensitivity for targeted quantitation, they lack the resolving power required for untargeted impurity profiling. High-Resolution Accurate Mass (HRAM) platforms, such as Orbitrap and Q-TOF, are essential for distinguishing isobaric impurities—such as differentiating a Norvaline (Nva) substitution from a Valine (Val) substitution, which requires sub-3 ppm mass accuracy 4. Orbitrap systems provide superior resolution (up to 280,000 FWHM), whereas Q-TOF systems offer faster scan speeds better suited for extremely narrow UHPLC peaks [[5]]().

Table 1: Platform Comparison for Cbz-Nva-Leu-NH₂ Validation

Feature / Metric	Orbitrap (e.g., Q Exactive)	Q-TOF (e.g., Xevo G2-XS)	Triple Quadrupole (QqQ)
Primary Application	Structural elucidation, unknown impurity profiling	Fast LC-MS/MS screening, intact mass	Targeted quantitation (MRM)
Mass Accuracy	< 1–2 ppm	< 2–3 ppm	Nominal (~0.1 Da)
Resolving Power	Up to 280,000 (FWHM)	~40,000 - 60,000 (FWHM)	Unit Resolution
Isobaric Differentiation	Excellent (resolves fine isotopes)	Good	Poor
Scan Speed	Moderate (up to 12–20 Hz)	Very Fast (up to 100 Hz)	Fast (Dwell times < 5 ms)

Self-Validating Experimental Protocol

A trustworthy analytical method must be self-validating. The following protocol incorporates a System Suitability Test (SST) and blank injections to ensure that system artifacts (e.g., column carryover) are not misidentified as peptide impurities 6.

Step-by-Step Methodology

Step 1: System Suitability Test (SST)

• Action: Inject a known peptide standard mix (e.g., MassPREP Peptide Mixture) prior to any sample analysis.

• Causality: Validates that the mass spectrometer is calibrated to < 3 ppm mass error and that the UHPLC column is yielding expected theoretical plate counts. If the SST fails, the run is aborted, preventing the generation of untrustworthy data.

Step 2: Blank Injection

• Action: Inject 0.1% Formic Acid (FA) in LC-MS grade water.

• Causality: Establishes a baseline and proves the absence of carryover from previous runs, ensuring that detected low-level impurities originate from the synthetic peptide batch, not the instrument.

Step 3: Sample Preparation

• Action: Dissolve Cbz-Nva-Leu-NH₂ in 50:50 Water:Acetonitrile containing 0.1% FA to a final concentration of 1 µg/mL. Spike with an isotopically labeled internal standard (if absolute quantitation is required).

Step 4: UHPLC-MS/MS Acquisition

• Column: C18, 1.7 µm, 2.1 x 100 mm (Maintains sharp peak shapes for small hydrophobic peptides).

• Mobile Phase: (A) 0.1% FA in Water; (B) 0.1% FA in Acetonitrile.

• Gradient: 10% to 60% B over 15 minutes.

• MS Parameters (HRAM): ESI Positive mode. Capillary voltage: 3.0 kV. Full MS scan range: m/z 100–800. Data-Dependent Acquisition (DDA) for top 5 ions using stepped NCE (20, 30, 40).

Self-validating LC-MS/MS workflow for peptide structural characterization.

Data Presentation & Structural Elucidation

Upon acquisition, the structural integrity of Cbz-Nva-Leu-NH₂ is confirmed by matching the observed fragment ions against the theoretical m/z values. A mass error of less than 3 ppm provides high confidence in the structural assignment.

Table 2: Theoretical vs. Observed Fragments for Cbz-Nva-Leu-NH₂

Ion Type / Assignment	Formula	Theoretical m/z	Typical Observed m/z	Mass Error (ppm)	Diagnostic Value
Precursor [M+H]+	C19​H30​N3​O4+​	364.2231	364.2235	1.1	Confirms intact molecular weight.
Precursor [M+Na]+	C19​H29​N3​O4​Na+	386.2050	386.2056	1.5	Confirms intact molecular weight.
Neutral Loss	C12​H22​N3​O3+​	256.1656	256.1660	1.5	Loss of Benzyl alcohol; confirms Cbz group.
b1​ Ion	C13​H16​NO3+​	234.1125	234.1128	1.2	Confirms Cbz-Nva N-terminal sequence.
y1​ Ion	C6​H15​N2​O+	131.1180	131.1182	1.5	Confirms Leu-NH₂ C-terminal sequence.
Tropylium Ion	C7​H7+​	91.0542	91.0545	3.2	Universal marker for Cbz/benzyl protection.

References

• TOF vs. Orbitrap for Intact Protein Structural Insights - LabRulez. 5

• The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry - Thermo Fisher Scientific. 4

• A NEW LC-MS APPROACH FOR SYNTHETIC PEPTIDE CHARACTERIZATION AND IMPURITY PROFILING - Waters Corporation. 6

• Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography–Mass Spectrometry - ACS Publications. 3

• Resonant Two-Photon Ionization of CBZ-Derivatized Nonaromatic Peptides - Optica Publishing Group. 1

• A Comparative Guide to the Analytical Characterization of Cbz-Ala-Ala-Ala-Ala - Benchchem. 2

Sources

• 1. Resonant Two-Photon Ionization of CBZ-Derivatized Nonaromatic Peptides Using Pulsed Laser Desorption in Supersonic Beam Mass Spectrometry [opg.optica.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]

Benchmarking N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) in High-Throughput Screening Platforms

Introduction

In the landscape of protease inhibitor discovery, distinguishing between true target engagement and non-specific electrophilic reactivity is a critical bottleneck. High-Throughput Screening (HTS) campaigns targeting the 20S proteasome and calpain families frequently rely on peptide aldehydes—such as MG-132 (Z-Leu-Leu-Leu-CHO) and MG-115 (Z-Leu-Leu-Nva-CHO)—as positive controls. While highly potent, the aldehyde warhead forms a reversible covalent hemiacetal with the active site threonine (Thr1) of the proteasome or the cysteine (Cys115) of calpain 12.

To rigorously validate HTS hits and study non-covalent binding dynamics, researchers require structurally matched, non-electrophilic benchmarks. N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (Z-Nva-Leu-NH2) serves this exact purpose. By replacing the reactive C-terminal aldehyde with a stable amide group, Z-Nva-Leu-NH2 functions as a critical structural analog to isolate the thermodynamic contribution of the peptide backbone from the covalent warhead's reactivity.

Mechanistic Causality: The Amide vs. Aldehyde Divergence

The potency of peptide-based protease inhibitors is driven by a biphasic interaction:

• Recognition: The peptide sequence (e.g., Z-Nva-Leu) docks into the S1, S2, and S3 specificity pockets of the protease.

• Covalent Trapping: The C-terminal warhead undergoes nucleophilic attack by the catalytic residue.

Aldehyde-bearing inhibitors like MG-115 achieve nanomolar potency primarily through the second step, forming a tetrahedral hemiacetal intermediate 1. In contrast, Z-Nva-Leu-NH2 lacks this electrophilic trap. The amide bond is highly stable against nucleophilic attack under physiological conditions, restricting the molecule to purely competitive, non-covalent interactions. Consequently, Z-Nva-Leu-NH2 exhibits a significantly higher IC50 but provides an essential baseline for assessing the background binding affinity of the P1-Leu and P2-Nva residues without confounding covalent artifacts.

Mechanistic divergence of covalent aldehyde inhibitors versus the non-covalent amide Z-Nva-Leu-NH2.

Comparative Performance in HTS Platforms

When benchmarking Z-Nva-Leu-NH2 against its aldehyde counterparts in a standardized 384-well HTS format, the data reveals stark differences in potency, metabolic stability, and assay interference.

Compound	C-Terminal	20S Proteasome IC50	Calpain IC50	Aqueous Stability (t1/2)	Primary HTS Utility
MG-132 3	Aldehyde (-CHO)	100 nM	1.2 µM	< 4 hours	Standard positive control
MG-115 4	Aldehyde (-CHO)	21 nM	230 nM	< 4 hours	High-potency control
Z-Nva-Leu-NH2	Amide (-NH2)	> 50 µM	> 100 µM	> 48 hours	Non-covalent baseline / Negative control

Table 1: Quantitative Benchmarking of Z-Nva-Leu-NH2 vs. Standard Inhibitors synthesized from standardized fluorogenic substrate cleavage assays (Suc-LLVY-AMC).

Self-Validating Experimental Protocol for HTS Benchmarking

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating HTS workflow for comparing Z-Nva-Leu-NH2 against MG-115/MG-132. This system includes built-in counter-screens to rule out fluorescence quenching and non-specific aggregation.

Step-by-step High-Throughput Screening (HTS) workflow for protease inhibitor benchmarking.

Step-by-Step Methodology: 384-Well Proteasome Chymotrypsin-like Activity Assay

• Reagent Preparation:

  • Prepare Assay Buffer: 50 mM HEPES (pH 7.5), 0.5 mM EDTA, 0.05% CHAPS.

  • Causality: The inclusion of the detergent CHAPS is critical; it prevents non-specific peptide aggregation and adsorption of the highly hydrophobic Z-Nva-Leu-NH2 to the microplate walls, ensuring accurate concentration-response curves.

  • Reconstitute Z-Nva-Leu-NH2, MG-115, and MG-132 in 100% anhydrous DMSO to 10 mM stock solutions.

• Enzyme Dispensing:

  • Dispense 10 µL of purified human 20S proteasome (final concentration: 2 nM) into a black, low-volume 384-well microplate.

• Compound Transfer (Pin-Tool):

  • Use an acoustic dispenser (e.g., Echo 550) or pin-tool to transfer 50 nL of the compounds to generate a 10-point dose-response curve (3-fold dilutions).

  • Include a DMSO-only vehicle control (0.5% final DMSO).

• Pre-Incubation:

  • Incubate the plate at 37°C for 30 minutes.

  • Causality: Pre-incubation is mandatory for MG-115/MG-132 to establish their reversible covalent equilibrium with the active site, while allowing the non-covalent Z-Nva-Leu-NH2 to reach steady-state thermodynamic binding.

• Substrate Addition:

  • Add 10 µL of the fluorogenic substrate Suc-LLVY-AMC (final concentration: 25 µM).

• Kinetic Readout:

  • Immediately transfer the plate to a microplate reader.

  • Monitor fluorescence (Ex: 380 nm, Em: 460 nm) continuously for 60 minutes at 37°C.

• Counter-Screen (Self-Validation):

  • To ensure Z-Nva-Leu-NH2 does not act as an assay artifact (e.g., auto-fluorescence or AMC quencher), run a parallel plate containing only free AMC fluorophore and the compound library. Any deviation from the DMSO control indicates assay interference rather than true biological inactivity.

Conclusion & Selection Matrix

The selection between an amide and an aldehyde peptide depends entirely on the experimental objective:

• Use MG-132 or MG-115 when a potent, cell-permeable shutdown of the proteasome or calpain pathway is required to study downstream phenotypic effects (e.g., NF-κB activation or apoptosis) 34.

• Use Z-Nva-Leu-NH2 during the hit-to-lead optimization phase of HTS campaigns. Its inclusion as a structurally matched negative control validates that novel hits are driven by specific active-site geometry rather than promiscuous electrophilic reactivity.

By integrating Z-Nva-Leu-NH2 into the screening cascade, drug development professionals can significantly reduce false-positive rates and build more robust Structure-Activity Relationship (SAR) models.

References

• University of Rennes 1. "Proteasome Inhibitors as Therapeutic Agents: Current and Future Strategies". Available at:[Link]

• University of Padua. "Targeting the ubiquitin–proteasome pathway with inorganic compounds to fight cancer: a challenge for the future". Available at:[Link]

Sources

• 1. perso.univ-rennes1.fr [perso.univ-rennes1.fr]
• 2. research.unipd.it [research.unipd.it]
• 3. rndsystems.com [rndsystems.com]
• 4. adipogen.com [adipogen.com]

validating N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide purity via LC-MS analysis

Validating N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide Purity: A Comparative Guide to LC-MS vs. Traditional Methodologies

The Analytical Challenge of Z-Protected Dipeptides

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly referred to as Z-Nva-Leu-NH2) is a synthetic dipeptide derivative utilized in advanced drug development and biochemical research. Structurally, it consists of a hydrophobic benzyloxycarbonyl (Z or Cbz) protecting group, a norvaline (Nva) residue, and a C-terminal leucinamide (Leu-NH2).

When validating the purity of such compounds, researchers face a distinct challenge. The Z-protecting group provides a dominant UV chromophore (absorbing strongly at 254 nm), which masks the weaker absorbance of the peptide backbone[1]. If a synthesis byproduct—such as a diastereomer or a truncated sequence—retains the Z-group, it will exhibit an identical UV signature to the target analyte. Consequently, relying solely on traditional optical methods can lead to dangerous false-positive purity reports.

Comparative Analysis of Purity Validation Platforms

To establish a rigorous quality control framework, it is crucial to objectively compare the performance of available analytical platforms. Table 1 summarizes why Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive choice for this class of molecules.

Table 1: Comparison of Analytical Alternatives for Z-Nva-Leu-NH2 Purity Validation

Analytical Method	Sensitivity	Specificity for Co-eluting Impurities	Suitability for Z-Nva-Leu-NH2	Verdict
HPLC-UV (PDA)	High (ppm)	Low ("Color blind" to shared chromophores)	Moderate; good for routine batch quantification but fails at structural ID.	Insufficient as a standalone method[2].
GC-MS	High (ppb)	High	Poor; the dipeptide is non-volatile and thermally labile.	Not applicable without complex derivatization.
NMR Spectroscopy	Low (>1%)	Very High	Moderate; excellent for bulk structural confirmation but misses trace impurities.	Best used orthogonally, not for trace purity.
LC-MS (ESI-TOF/Quad)	Very High (ppt)	Very High (Mass-based resolution)	Excellent; resolves isobaric and co-eluting species via m/z profiling.	Gold Standard for purity validation[3].

As highlighted in the comparison, LC-MS transcends the limitations of HPLC-UV by adding a molecular mass dimension. If two compounds co-elute perfectly on a chromatogram, the mass spectrometer can mathematically separate them based on their specific mass-to-charge ratios (m/z), ensuring absolute peak purity[2].

Orthogonal LC-MS Workflow Architecture

A self-validating analytical system must employ orthogonal detection mechanisms. By splitting the post-column eluate between a Photodiode Array (PDA) and an Electrospray Ionization (ESI) source, the workflow cross-verifies quantitative optical data with qualitative molecular mass data[1].

Orthogonal LC-MS workflow for peptide purity validation combining UV and mass detection.

Self-Validating LC-MS Experimental Protocol

To guarantee reproducibility and scientific integrity, the following step-by-step protocol integrates causality into every experimental choice.

Step 1: Sample Preparation

• Action: Dissolve 1.0 mg of Z-Nva-Leu-NH2 in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid (FA). Dilute to a final working concentration of 10 µg/mL.

• Causality: The use of strictly LC-MS grade solvents is non-negotiable. Trace alkali metals (like Na+ or K+) present in standard HPLC-grade solvents cause severe ion suppression and generate complex adduct clusters that obscure the primary [M+H]+ signal[4]. Formic acid acts as an ion-pairing agent, maintaining the peptide in a protonated state to ensure sharp chromatographic peaks and highly efficient positive electrospray ionization (ESI+)[5].

Step 2: UHPLC Chromatographic Separation

• Action: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phase: Solvent A (Water + 0.1% FA) and Solvent B (Acetonitrile + 0.1% FA).

• Gradient: 10% B to 90% B over 12 minutes, followed by a 3-minute hold at 90% B, and re-equilibration. Flow rate: 0.3 mL/min.

• Causality: Z-Nva-Leu-NH2 is highly hydrophobic due to the Z-group and the aliphatic side chains of norvaline and leucine. A C18 stationary phase provides the necessary hydrophobic retention, while the shallow gradient ensures that structurally similar impurities (such as unreacted Z-Nva-OH) elute at distinctly different retention times.

Step 3: Dual-Mode Detection & Data Acquisition

• Action (UV): Monitor absorbance continuously at 210 nm (peptide bonds) and 254 nm (aromatic Z-group).

• Action (MS): Operate the mass spectrometer in ESI+ mode. Set capillary voltage to 3.0 kV, desolvation temperature to 350°C, and acquire full-scan MS data from m/z 100 to 800.

• Causality: This dual approach creates a self-validating loop. If the UV chromatogram shows a single peak with 99% area purity, the MS Extracted Ion Chromatogram (EIC) must be queried across that exact retention time window. If the MS reveals hidden mass peaks under the main UV envelope, the purity is flagged and recalculated[1].

Quantitative Data Interpretation

For Z-Nva-Leu-NH2 (Chemical Formula: C19H29N3O4, Exact Mass: 363.2158 Da), the mass spectrometer will detect specific ionized species. Table 2 outlines the expected quantitative mass data used to confirm the analyte's identity against potential impurities.

Table 2: Expected ESI+ Mass-to-Charge (m/z) Signatures for Z-Nva-Leu-NH2

Ion Species	Theoretical m/z	Diagnostic Significance
[M+H]+	364.22	Primary confirmation of the intact dipeptide mass.
[M+Na]+	386.20	Common sodium adduct; confirms the molecular weight orthogonally.
[M-Z+H]+	~230.18	In-source fragmentation (loss of the Z-group); verifies the Nva-Leu-NH2 backbone.

Conclusion

While HPLC-UV remains a staple in analytical laboratories, it is fundamentally inadequate for the rigorous purity validation of Z-protected dipeptides like N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide due to its inability to resolve co-eluting, chromophore-sharing impurities. By implementing an orthogonal LC-MS workflow utilizing high-purity solvents and dual UV/MS detection, researchers establish a self-validating system that guarantees both structural identity and absolute quantitative purity.

Sources

• 1. biopharminternational.com [biopharminternational.com]
• 2. HPLC vs. LCMS: Which to Choose? 5 Key Points to Consider [hplcvials.com]
• 3. contractpharma.com [contractpharma.com]
• 4. pure-synth.com [pure-synth.com]
• 5. resolvemass.ca [resolvemass.ca]

Comparative Profiling of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide in Peptidomimetic Design and Supramolecular Assembly

As drug development and biomaterials science increasingly rely on short, synthetic peptides, understanding the precise structure-function relationships of dipeptide building blocks is critical. N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide , commonly abbreviated as Z-Nva-Leu-NH₂ , is a highly specialized synthetic dipeptide amide. It serves as a critical model compound for probing protease active sites and engineering [1].

This guide objectively compares the performance of Z-Nva-Leu-NH₂ against alternative synthetic dipeptide amides (such as Z-Leu-Leu-NH₂ and Z-Phe-Leu-NH₂), providing researchers with the mechanistic rationale and validated experimental workflows needed to deploy these molecules effectively.

Structural Rationale: The Causality of Chemical Design

The utility of Z-Nva-Leu-NH₂ stems from the deliberate selection of its protective groups and amino acid side chains. Every functional group serves a distinct mechanistic purpose:

• The P2 Norvaline (Nva) Residue: Unlike the branched isobutyl group of Leucine (Leu) or the bulky aromatic ring of Phenylalanine (Phe), Norvaline possesses a linear, unbranched propyl side chain. This linear geometry drastically reduces steric hindrance, allowing the peptide to thread deeply into narrow S2 enzymatic subsites or pack tightly during supramolecular self-assembly.

• The P1 Leucine (Leu) Residue: The branched aliphatic nature of Leu provides a strong hydrophobic anchor, essential for binding the S1 pocket of proteases or driving the hydrophobic collapse during hydrogelation.

• The C-Terminal Amide (-NH₂): Amidation removes the negative charge of a free carboxylate, mimicking the continuous backbone of a longer protein. This neutralizes electrostatic repulsion and confers resistance against degradation by exopeptidases (carboxypeptidases).

• The N-Terminal Cbz (Z) Group: The benzyloxycarbonyl group increases the molecule's overall lipophilicity (LogP) and introduces π−π stacking capabilities, which are the primary driving forces for hierarchical self-assembly[1].

Diagram 1: Mechanistic mapping of Z-Nva-Leu-NH2 interactions within a generic protease active site.

Comparative Performance Analysis

When designing protease inhibitors or self-assembling biomaterials, the choice of the P2 residue dictates the macroscopic outcome. Table 1 summarizes the quantitative and qualitative differences between Z-Nva-Leu-NH₂ and its closest structural analogs.

Protease Profiling & Inhibition

Dipeptide scaffolds are the foundation of many commercial protease inhibitors. For example, the well-known proteasome and calpain inhibitor utilizes a branched Leu at the P2 position. However, substituting the P2 Leu with a linear Nva (as seen in Z-Nva-Leu derivatives) often alters the selectivity profile, favoring enzymes with restricted S2 pockets that reject the steric bulk of an isobutyl group.

Supramolecular Self-Assembly

In the realm of materials science, Z-protected dipeptides act as low-molecular-weight gelators (LMWGs). Spectroscopic studies, including, have demonstrated that linear aliphatic side chains (Nva) exhibit a significantly higher propensity to form stable β -sheet structures than branched chains (Leu)[2]. The lack of branching near the peptide backbone allows for tighter intermolecular hydrogen bonding, resulting in hydrogels with superior mechanical stiffness (higher storage modulus, G').

Table 1: Comparative Profiling of Synthetic Dipeptide Amides

Compound	P2 Residue Profile	Steric Bulk (P2)	β -Sheet Propensity	Primary Application
Z-Nva-Leu-NH₂	L-Norvaline (Linear propyl)	Low	High	S2-restricted protease profiling; Porous frameworks
Z-Leu-Leu-NH₂	L-Leucine (Branched isobutyl)	High	Moderate	Calpain/Proteasome inhibitor scaffolds (e.g., MG-132)
Z-Phe-Leu-NH₂	L-Phenylalanine (Aromatic)	Very High	Low	Chymotrypsin-like protease assays; π -driven assembly

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls and orthogonal validation steps to eliminate false positives.

Protocol A: RP-HPLC Protease Cleavage Assay

This workflow assesses the substrate viability of Z-Nva-Leu-NH₂ against a target protease.

• Substrate Preparation: Dissolve Z-Nva-Leu-NH₂ in DMSO to create a 10 mM stock. Dilute to a working concentration of 100 µM in the appropriate enzymatic assay buffer (e.g., 50 mM Tris-HCl, pH 7.4). Causality: DMSO ensures complete solubilization of the hydrophobic Cbz group before introduction to the aqueous phase.

• Enzyme Incubation: Add the target protease (e.g., 10 nM final concentration) to the substrate solution at 37°C.

• Self-Validating Controls:

  • Negative Control (Time-Zero): Immediately extract a 50 µL aliquot upon enzyme addition and quench it with 50 µL of 1% Trifluoroacetic acid (TFA). This establishes the baseline intact substrate peak.

  • Inhibition Control: Run a parallel reaction pre-incubated with a known broad-spectrum inhibitor (e.g., MG-132) to prove that any observed cleavage is strictly enzymatically driven.

• Kinetic Sampling & Quenching: Extract 50 µL aliquots at 15, 30, 60, and 120 minutes, quenching each with 1% TFA to permanently denature the protease.

• RP-HPLC Analysis: Inject samples onto a C18 reverse-phase column. Use a linear gradient of 10% to 90% Acetonitrile (with 0.1% TFA) over 20 minutes. Monitor absorbance at 214 nm (peptide bond) and 254 nm (Cbz group). The disappearance of the parent peak and the emergence of the Z-Nva-OH cleavage product quantifies the catalytic rate.

Protocol B: Supramolecular Hydrogelation & Rheological Validation

This protocol evaluates the self-assembly capacity of the dipeptide into a macroscopic hydrogel.

• Solvent Triggering: Dissolve Z-Nva-Leu-NH₂ in a minimal volume of a water-miscible organic solvent (e.g., 100 µL of hexafluoroisopropanol, HFIP). Rapidly inject 900 µL of deionized water to trigger hydrophobic collapse and β -sheet nucleation.

• Macroscopic Validation (Inversion Test): Allow the vial to rest undisturbed for 2 hours. Invert the vial; if the material supports its own weight without flowing, it has successfully gelled.

• Microscopic Validation (Oscillatory Rheology): Transfer the gel to a rheometer equipped with a parallel-plate geometry. Perform a frequency sweep (0.1 to 100 rad/s) at a constant strain of 0.1% (within the linear viscoelastic region).

  • Self-Validation Metric: A true supramolecular gel must exhibit a Storage Modulus (G') that is at least one order of magnitude greater than its Loss Modulus (G''), with both moduli remaining relatively independent of frequency.

Diagram 2: Hierarchical self-assembly pathways of Z-Nva-Leu-NH2 into supramolecular frameworks.

References

• Title: Peptide hydrogen-bonded organic frameworks Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

• Title: Vibrational circular dichroism of polypeptides. 7. Film and solution studies of .beta.-sheet-forming homooligopeptides Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Sources

• 1. Peptide hydrogen-bonded organic frameworks - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00648D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide

This document provides a comprehensive, step-by-step guide for the proper disposal of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide, a peptide derivative commonly used in laboratory research. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. The principles outlined here are grounded in established best practices for chemical waste management and are designed to provide a self-validating system for safe laboratory operations.

Understanding the Compound and Associated Hazards

Key Safety Considerations:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles or glasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166, a lab coat, and chemical-resistant gloves when handling this compound.[2]

• Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhaling dust or aerosols. Avoid direct contact with skin and eyes.[2]

• Emergency Procedures: In case of accidental contact, immediately rinse the affected area with plenty of water for at least 15 minutes.[2] If inhaled, move to fresh air. Seek medical attention if irritation or other symptoms develop.

The Core Principle: Segregation and Professional Disposal

The fundamental principle of chemical waste management is that unknown or non-characterized substances should be treated as hazardous waste. Under no circumstances should N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide or its solutions be disposed of down the drain or in regular solid waste containers. [2][3][4] Municipal wastewater treatment facilities are generally not equipped to remove such specialized chemicals, and their release can harm aquatic ecosystems.[3]

The proper disposal route involves collection, appropriate labeling, and transfer to a licensed hazardous waste disposal facility. This "cradle-to-grave" approach is mandated by regulatory bodies like the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act (RCRA).[3][5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and storage of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide waste pending disposal by a certified vendor.

Materials Required:

• Designated, compatible hazardous waste container with a secure screw-top cap.

• Hazardous waste labels.

• Secondary containment bin.

• Appropriate PPE (lab coat, gloves, safety glasses).

Procedure:

• Container Selection:

  • Choose a container made of a material that is chemically compatible with the waste. For solid waste, a high-density polyethylene (HDPE) container is generally suitable. For liquid waste (e.g., solutions in DMSO or ethanol), ensure the container material will not degrade.[5][6][7]

  • The container must be in good condition, free of cracks or leaks, and have a tightly sealing lid.[6][8]

• Waste Collection:

  • Solid Waste: Collect any solid N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide waste, including contaminated weigh boats, gloves, and paper towels, and place it directly into the designated hazardous waste container.

  • Liquid Waste: If the compound is in solution (e.g., dissolved in DMSO or ethanol[9][10]), collect all liquid waste in a designated liquid hazardous waste container. Do not mix incompatible waste streams.[6][11] For instance, halogenated and non-halogenated solvents should generally be collected separately.

  • Container Filling: Do not overfill the container. A good practice is to fill it to no more than 90% of its capacity to allow for expansion and prevent spills.[5]

• Labeling:

  • As soon as the first drop of waste is added, label the container with a hazardous waste tag.[12]

  • The label must include the words "Hazardous Waste," the full chemical name "N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide," and the concentration if it is in a solution.[8][12] Avoid using abbreviations or chemical formulas.[8]

  • List all components of a mixture, including solvents, with their approximate percentages.[8]

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][12] This area should be near the point of waste generation and under the control of laboratory personnel.[8]

  • Place the primary waste container in a larger, secondary containment bin to prevent the spread of material in case of a leak.[5]

  • Store the waste away from incompatible materials. For instance, keep it separate from strong oxidizing agents.[2]

  • The container must remain closed at all times except when adding waste.[6][8]

• Disposal:

  • Once the waste container is full (or within the time limits specified by your institution, often one year for partially filled containers in an SAA[6]), arrange for its removal by your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

  • Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide waste.

Sources

• 1. MG-132 | C26H41N3O5 | CID 462382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 4. acs.org [acs.org]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. research.columbia.edu [research.columbia.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. ubpbio.com [ubpbio.com]
• 11. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 12. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Personal protective equipment for handling N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide

As a Senior Application Scientist, I have designed this comprehensive safety and operational guide to provide drug development professionals and laboratory researchers with a rigorous, field-proven framework for handling N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (commonly abbreviated as Cbz-Nva-Leu-NH2 or Z-Nva-Leu-NH2).

Handling synthetic peptide derivatives requires a deep understanding of both their chemical properties and their physiological potential. This guide moves beyond basic safety data sheets to explain the causality behind each safety measure, ensuring your laboratory operations are not only compliant but fundamentally secure.

Chemical Profile & Hazard Causality

N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide (CAS: 196600-89-2) is a synthetic dipeptide derivative with a molecular weight of 363.45 g/mol [1]. It is frequently utilized in protease inhibition assays and advanced peptide synthesis[2].

The Causality of the Hazard: Naked peptides generally have poor cell membrane permeability. However, this molecule features an N-terminal carbobenzoxy (Cbz) protecting group. The Cbz group significantly increases the lipophilicity of the molecule. From a safety perspective, this means the compound can partition into and cross the lipid bilayers of the human stratum corneum (skin) much more efficiently than an unprotected peptide. Furthermore, fine lyophilized peptide powders are prone to aerosolization; inhalation can lead to respiratory tract irritation and potential immunological sensitization. All handling must comply with the OSHA Laboratory Standard (29 CFR 1910.1450) to mitigate these exposure routes[3].

Quantitative Safety & PPE Specifications

To establish a physical barrier against lipophilic penetration and particulate inhalation, the following Personal Protective Equipment (PPE) matrix must be strictly adhered to.

PPE / Safety Parameter	Specification	Quantitative Metric	Scientific Rationale & Causality
Hand Protection	Nitrile Gloves	≥ 4 mil thickness	Nitrile provides a robust barrier against dry lipophilic peptides. If using DMSO for solubilization, double-gloving is mandatory ; DMSO permeates single-layer nitrile in <5 minutes, carrying dissolved solutes directly across the dermal barrier.
Eye Protection	Chemical Safety Goggles	ANSI Z87.1 Compliant	Prevents mechanical ocular irritation from lyophilized powder and chemical damage from solvent splashes during solubilization.
Body Protection	Lab Coat (100% Cotton)	Knee-length, knit cuffs	Cotton prevents electrostatic discharge (ESD). ESD can cause fine, dry peptide powders to aerosolize and scatter upon opening the vial, leading to inhalation exposure.
Ventilation	Fume Hood Face Velocity	80–100 fpm	This velocity is the aerodynamic sweet spot—strong enough to capture aerosolized particulates, but gentle enough to prevent the powder from blowing out of the weigh boat[4].
Decontamination	Ethanol Solution	70% v/v in Water	The 30% water content provides the necessary polarity to help dissolve and lift residual peptide molecules that pure ethanol might simply smear across the surface.

Operational Workflow: A Self-Validating Protocol

This step-by-step methodology ensures that every phase of handling Cbz-Nva-Leu-NH2 incorporates a self-validating check to confirm the integrity of your safety systems.

Phase 1: Environmental Preparation & PPE Donning

• Verify Ventilation: Turn on the chemical fume hood.

  • Self-Validation: Tape a small piece of tissue paper to the bottom of the fume hood sash. If the tissue is steadily pulled inward, the negative pressure system is actively functioning.

• Don PPE: Put on the 100% cotton lab coat, ANSI-compliant safety goggles, and a base layer of 4-mil nitrile gloves.

Phase 2: Weighing and Solubilization

• Static Mitigation: Wipe the exterior of the chemical vial and the analytical balance with an anti-static ionizing brush or a slightly damp wipe.

  • Causality: Peptide derivatives are often highly statically charged. Neutralizing the charge prevents the powder from "jumping" out of the container, ensuring accurate dosing and preventing environmental contamination.

• Balance Verification:

  • Self-Validation: Tare the balance with an empty anti-static weigh boat. Remove it, place a standard calibration weight (e.g., 10g) on the balance, and verify the readout. This ensures no static interference is causing weight drift.

• Transfer: Use a static-free micro-spatula to transfer the required mass into the weigh boat.

• Solvent Addition: Transfer the dry powder to a sealed glass vial before adding your solvent (typically DMSO or DMF).

  • Causality: Adding solvent directly into an open weigh boat increases the surface area for solvent evaporation and potential splashing. Sealing the powder first contains the hazard.

Phase 3: Decontamination

• Surface Decontamination: Wipe down the balance and fume hood surface with a 70% ethanol solution.

  • Self-Validation: Perform a dry wipe of the cleaned area with a fresh, dark-colored tissue and inspect it under good lighting. If any white residue is visible, repeat the 70% ethanol decontamination.

Spill Management & Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent aerosolization or dermal absorption.

Solid Spill Protocol (Dry Powder):

• Do Not Dry Sweep: Sweeping generates a hazardous dust cloud.

• Wet Absorption: Gently cover the spilled powder with absorbent paper towels. Carefully apply water or 70% ethanol over the towels.

  • Causality: The liquid traps the fine particles via capillary action and surface tension, instantly eliminating the inhalation hazard.

• Collection: Scoop the wet material using a non-sparking tool and place it in a labeled hazardous waste bag.

Liquid Spill Protocol (Dissolved in DMSO/DMF):

• Immediate Barrier Removal: If the solution spills on your gloves, remove them immediately. Do not attempt to wash them.

  • Causality: DMSO is a potent penetration enhancer. It will carry the Cbz-protected peptide through the nitrile matrix and into your bloodstream rapidly.

• Containment: Surround the spill with an inert absorbent material (e.g., vermiculite or diatomaceous earth).

• Neutralization: Wipe the area with soap and water, followed by a 70% ethanol wipe, to ensure all lipophilic residues are removed. Dispose of all materials in accordance with institutional and EPA hazardous waste guidelines[4].

Operational Safety Workflow Diagram

Operational safety and spill management workflow for handling Cbz-Nva-Leu-NH2.

References

• Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council / NCBI Bookshelf URL:[Link]

Sources

• 1. N-[(Phenylmethoxy)carbonyl]-L-norvalyl-L-leucinamide | 196600-89-2 [m.chemicalbook.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. bard.edu [bard.edu]
• 4. Preface - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]